Technical Documentation Center

3-Ethyl-benzotriazin-4-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Ethyl-benzotriazin-4-one
  • CAS: 26944-60-5

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Thermal Decomposition of 3-Ethyl-benzotriazin-4-one

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals Foreword: Deconstructing Reactivity for Rational Design In the landscape of modern medicinal chemistry and synt...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Foreword: Deconstructing Reactivity for Rational Design

In the landscape of modern medicinal chemistry and synthetic methodology, the 1,2,3-benzotriazin-4-one scaffold has emerged as a privileged structure. Its utility extends from being a key pharmacophore in various therapeutic agents to a versatile precursor for a multitude of heterocyclic systems through denitrogenative transformations. The thermal stability and decomposition pathway of these molecules are not mere academic curiosities; they are critical parameters that dictate their storage, handling, and, most importantly, their synthetic applications. Understanding the intricate mechanism of how a molecule like 3-ethyl-benzotriazin-4-one behaves under thermal stress allows for the rational design of new synthetic routes and the development of more robust pharmaceuticals. This guide provides an in-depth exploration of the thermal decomposition of 3-ethyl-benzotriazin-4-one, drawing upon established principles and analogous systems to illuminate a pathway that is, as of now, not explicitly detailed in the literature for this specific derivative. Our approach is to build a robust, evidence-based understanding that is both predictive and practical for the discerning scientist.

Part 1: The Proposed Mechanism of Thermal Decomposition

The thermal decomposition of N-substituted 1,2,3-benzotriazin-4-ones is a well-documented process that proceeds via the extrusion of molecular nitrogen. While the specific case of 3-ethyl-benzotriazin-4-one is not extensively reported, a compelling and scientifically sound mechanism can be constructed by analogy to its close structural relatives, most notably the 1-methyl derivative. The thermal decomposition of 1-methyl-1,2,3-benzotriazin-4-one has been shown to yield 1-methylbenzazetinone, a highly reactive intermediate that was successfully trapped and characterized at low temperatures.[1] This seminal work provides a strong foundation for postulating a similar pathway for the 3-ethyl analog.

The proposed mechanism commences with the thermal induction of the 3-ethyl-benzotriazin-4-one molecule. The inherent strain within the triazine ring, coupled with the thermodynamic favorability of forming a stable dinitrogen molecule, drives the initial and likely rate-determining step: the concerted extrusion of N₂. This denitrogenation event is believed to generate a transient and highly reactive intermediate, 3-ethyl-1-azabenzocyclobuten-2-one (3-ethyl-benzazetinone) .

This intermediate is a four-membered ring system that is highly strained and, therefore, susceptible to further reactions. The fate of this intermediate will be highly dependent on the reaction conditions, such as the presence of trapping agents or the solvent. In the absence of any trapping agents, the 3-ethyl-benzazetinone intermediate can undergo several plausible transformations:

  • Dimerization: Due to its high reactivity, the benzazetinone intermediate could dimerize to form more stable, larger ring systems.

  • Rearrangement: The strained four-membered ring could undergo ring-opening and subsequent rearrangement to form more stable products. For instance, thermolysis of 3-aryl-1,2,3-benzotriazin-4-ones in certain solvents leads to the formation of 9-acridones or benzanilides, suggesting complex rearrangement pathways following the initial denitrogenation.[2]

  • Reaction with Solvent: If the thermolysis is performed in a reactive solvent, the intermediate could be trapped by the solvent molecules.

The following diagram illustrates the proposed initial stages of the thermal decomposition of 3-ethyl-benzotriazin-4-one.

Thermal_Decomposition_Mechanism cluster_start Starting Material cluster_intermediate Reactive Intermediate cluster_products Potential Products 3-ethyl-benzotriazin-4-one 3-ethyl-benzotriazin-4-one 3-ethyl-benzazetinone 3-ethyl-benzazetinone 3-ethyl-benzotriazin-4-one->3-ethyl-benzazetinone Δ (-N₂) Solvent_Adducts Solvent Adducts 3-ethyl-benzotriazin-4-one->Solvent_Adducts Reaction with Solvent Dimerization_Products Dimerization Products 3-ethyl-benzazetinone->Dimerization_Products Dimerization Rearrangement_Products Rearrangement Products 3-ethyl-benzazetinone->Rearrangement_Products Rearrangement Experimental_Workflow cluster_synthesis Synthesis & Purification cluster_analysis Thermal Analysis cluster_data Data Interpretation Synthesis Synthesis of 3-ethyl-benzotriazin-4-one Purification Purification & Characterization Synthesis->Purification TGA_DSC TGA-DSC Analysis Purification->TGA_DSC TGA_FTIR_MS TGA-FTIR/MS Analysis Purification->TGA_FTIR_MS Thermal_Stability Determine Thermal Stability TGA_DSC->Thermal_Stability Evolved_Gases Identify Evolved Gases TGA_FTIR_MS->Evolved_Gases Mechanism_Validation Validate Proposed Mechanism Thermal_Stability->Mechanism_Validation Evolved_Gases->Mechanism_Validation

Caption: Experimental workflow for investigating the thermal decomposition.

Part 3: Synthesis of 3-Ethyl-benzotriazin-4-one

A reliable synthesis of the starting material is crucial for any decomposition study. The most common and effective method for the synthesis of N-substituted benzotriazinones is the diazotization of the corresponding 2-aminobenzamide derivative. [3][4] Experimental Protocol:

  • Synthesis of N-ethyl-2-aminobenzamide:

    • To a solution of isatoic anhydride (1.0 eq) in a suitable solvent (e.g., ethanol or DMF) at room temperature, add ethylamine (1.1 eq) dropwise.

    • Stir the reaction mixture at room temperature for 2-4 hours.

    • Monitor the reaction by Thin Layer Chromatography (TLC).

    • Upon completion, remove the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

  • Diazotization and Cyclization:

    • Dissolve N-ethyl-2-aminobenzamide (1.0 eq) in a mixture of concentrated hydrochloric acid and water at 0-5 °C.

    • To this cooled solution, add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the temperature below 5 °C.

    • Stir the reaction mixture at 0-5 °C for 1 hour.

    • A precipitate of 3-ethyl-benzotriazin-4-one will form.

    • Collect the solid by filtration, wash with cold water, and dry under vacuum.

    • The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol).

Part 4: The Role of Computational Chemistry

Computational modeling, particularly using Density Functional Theory (DFT), is a powerful tool to complement experimental findings and provide deeper insight into the reaction mechanism. [5]It can be used to calculate the energetics of the proposed reaction pathway, including the activation energy for nitrogen extrusion and the stability of the benzazetinone intermediate.

Computational Workflow:

  • Geometry Optimization: The 3D structures of the reactant (3-ethyl-benzotriazin-4-one), the transition state for N₂ extrusion, the intermediate (3-ethyl-benzazetinone), and the products are optimized using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)).

  • Transition State Search: A transition state search algorithm (e.g., QST2 or Berny optimization) is used to locate the transition state connecting the reactant and the intermediate.

  • Frequency Analysis: Vibrational frequency calculations are performed to confirm that the optimized structures correspond to energy minima (no imaginary frequencies) or a transition state (one imaginary frequency).

  • Energetics Calculation: The electronic energies of all species are calculated to construct a reaction energy profile, which provides the activation energy and the overall reaction enthalpy.

Computational_Workflow cluster_setup Model Setup cluster_calculation DFT Calculations cluster_analysis Analysis & Interpretation Build_Structures Build 3D Structures of Reactant, Intermediate, Products Geom_Opt Geometry Optimization Build_Structures->Geom_Opt TS_Search Transition State Search Geom_Opt->TS_Search Freq_Analysis Frequency Analysis TS_Search->Freq_Analysis Energy_Profile Construct Reaction Energy Profile Freq_Analysis->Energy_Profile Mechanism_Insight Gain Mechanistic Insight Energy_Profile->Mechanism_Insight

Caption: Workflow for computational investigation of the decomposition pathway.

Conclusion

The thermal decomposition of 3-ethyl-benzotriazin-4-one is a nuanced process that, while not explicitly detailed in the current body of literature, can be confidently predicted to proceed through a well-established mechanism for this class of compounds. The key event is the extrusion of molecular nitrogen to form a highly reactive 3-ethyl-benzazetinone intermediate. The subsequent fate of this intermediate determines the final product distribution and is a fertile ground for further investigation. By combining the predictive power of mechanistic analogy with a robust experimental and computational workflow, researchers can gain a comprehensive understanding of the thermal behavior of this important heterocyclic scaffold. This knowledge is paramount for the rational design of novel synthetic transformations and the development of stable, effective pharmaceuticals.

References

  • Paterson, T. McC., Smalley, R. K., Suschitzky, H., & Barker, A. J. (1980). 1,2,3-Benzotriazin-4-ones and related systems. Part 6. Thermal and photolytic decomposition of 3-arylideneamino-, 3-imidoyl-, and 3-heteroaryl-1,2,3-benzotriazin-4-ones. Journal of the Chemical Society, Perkin Transactions 1, 633-638. [Link]

  • Dunkin, I. R., Lynch, M. A., Withnall, R., Boulton, A. J., & Henderson, N. (1989). The thermal decomposition of 1-methyl-1,2,3-benzotriazin-4-(1H)-one: matrix isolation of the reactive intermediates. Journal of the Chemical Society, Chemical Communications, (23), 1777-1778. [Link]

  • Kulczycka-Mierzejewska, K., Mierzejewski, J., & Wróblewska, A. (2023). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. International Journal of Molecular Sciences, 24(7), 6190. [Link]

  • Kulczycka-Mierzejewska, K., Mierzejewski, J., & Wróblewska, A. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Molecules, 29(9), 2056. [Link]

  • Smalley, R. K., Suschitzky, H., & Thompson, D. J. (1975). 1,2,3-Benzotriazin-4(3H)-ones and related systems. Part 5. Thermolysis of 3-aryl- and 3-alkenyl-1,2,3-benzotriazin-4(3H)-ones. Journal of the Chemical Society, Perkin Transactions 1, (2), 187-191. [Link]

  • Keshavarz, M. H., Mousavi, S., & Drikvand, M. (2022). Assessment of the Thermal Decomposition Temperature of High-Energy Heterocyclic Aromatic Compounds in Order to Increase Their Safety. Central European Journal of Energetic Materials, 19(1), 39-58. [Link]

  • Hussien, H. Y. (2025). Chemical synthesis and molecular Docking analysis for some novel heterocyclic compounds Derived from 1,2,3- benzotriazin-4-one. NTU Journal of Pure Sciences, 4(1), 17-25. [Link]

  • Aitken, R. A., & Raut, S. V. (1994). Thermolysis of 1,2,3-benzotriazin-4(3H)-one. Journal of the Chemical Society, Perkin Transactions 1, (1), 747-750. [Link]

  • Holt, G., & Mackie, R. K. (1973). 1,2,3-Benzotriazin-4-ones and related systems. Part II. Thermolytic decomposition of substituted 1,2,3-benzotriazin-4-ones and isatoic anhydrides. Journal of the Chemical Society, Perkin Transactions 1, 186-189. [Link]

  • Dunkin, I. R., Lynch, M. A., Withnall, R., Boulton, A. J., & Henderson, N. (1989). The thermal decomposition of 1-methyl-1,2,3-benzotriazin-4-(1H)-one: matrix isolation of the reactive intermediates. Journal of the Chemical Society, Chemical Communications, (23), 1777-1778. [Link]

  • Gamm, A., & Cantillo, D. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters, 26(11), 2426-2431. [Link]

  • Zhang, C., & Li, Y. (2024). Synthesis and Properties of Thermostable Energetic Benzotriazines. The Journal of Organic Chemistry, 89(1), 585-591. [Link]

  • Ege, G., & Gilbert, K. (1979). Thermolytic reactions of benzotriazinone and isatoic anhydride. Journal of the Chemical Society, Chemical Communications, (14), 625-626. [Link]

  • Siddiqui, N., Ahsan, W., Alam, M. S., & Ali, R. (2015). 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications. ResearchGate. [Link]

  • Mohammadi Ziarani, G., Gholamzadeh, P., & Badiei, A. (2019). The synthesis of 1,2,4-benzotriazines. Arkivoc, 2019(i), 1-28. [Link]

  • Gamm, A., & Cantillo, D. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters, 26(11), 2426-2431. [Link]

  • PubChem. (n.d.). 1,2,3-Benzotriazin-4-one. National Center for Biotechnology Information. Retrieved from [Link]

  • Govindaraj, R. G., Thangapandian, S., Schauperl, M., Denny, R. A., & Diller, D. J. (2023). Recent applications of computational methods to allosteric drug discovery. Frontiers in Molecular Biosciences, 9, 1070328. [Link]

  • Huang, Y. (2022). Atomistic Modeling and Computational Study of Reactive Systems and Biological Applications. University of California, Davis. [Link]

  • Keal, T. W., et al. (2023). Themed collection Computational Modelling as a Tool in Catalytic Science. Physical Chemistry Chemical Physics, 25(32), 20775-20776. [Link]

Sources

Exploratory

Spectroscopic Characterization of 3-Ethyl-Benzotriazin-4-one Derivatives: A Comprehensive Technical Guide

Executive Summary The 1,2,3-benzotriazin-4(3H)-one scaffold is a privileged heterocyclic pharmacophore with profound applications in medicinal chemistry, agrochemical development (e.g., nematicides), and as a versatile i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 1,2,3-benzotriazin-4(3H)-one scaffold is a privileged heterocyclic pharmacophore with profound applications in medicinal chemistry, agrochemical development (e.g., nematicides), and as a versatile intermediate in organic synthesis. Among its derivatives, 3-ethyl-benzotriazin-4-one presents a unique analytical profile. As a Senior Application Scientist, I have designed this whitepaper to move beyond basic spectral assignments. Here, we will dissect the causality behind the spectroscopic phenomena—explaining exactly why these molecules behave the way they do under Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and High-Resolution Mass Spectrometry (HRMS)—and establish a self-validating framework for their synthesis and characterization.

Mechanistic Grounding & Synthesis Rationale

To rigorously characterize a molecule, one must first understand the chemical environment of its formation. The synthesis of 3-ethyl-1,2,3-benzotriazin-4-one typically proceeds via the diazotization of an anthranilate ester, followed by nucleophilic trapping and subsequent cyclization 1.

The Causality of Cyclization: When ethylamine reacts with the diazotized ethyl anthranilate, a 1-alkyl-3-(o-carbalkoxyphenyl)-triazene intermediate is formed. The critical transformation is the acid-catalyzed cyclization of this triazene. This intramolecular reaction is driven by the nucleophilic attack of the triazene nitrogen on the ester carbonyl. The thermodynamic driving force is the formation of the highly stable, aromatic 1,2,3-benzotriazine core, which rapidly displaces the alkoxy leaving group 2.

SynthesisWorkflow Step1 Ethyl Anthranilate + NaNO2 / HCl Step2 Diazonium Salt Intermediate Step1->Step2 Step3 Add Ethylamine (0 °C) Step2->Step3 Step4 1-Alkyl-3-(o-carbalkoxyphenyl) -triazene Step3->Step4 Step5 Acid-Catalyzed Cyclization Step4->Step5 Step6 3-Ethyl-benzotriazin-4-one (Target) Step5->Step6

Workflow for the synthesis and cyclization of 3-ethyl-benzotriazin-4-one derivatives.

Self-Validating Experimental Protocol: Synthesis & Isolation

To ensure absolute trustworthiness in your downstream spectral data, the synthetic protocol must incorporate self-validating checkpoints to eliminate uncyclized intermediates.

Step-by-Step Methodology:

  • Diazotization: Dissolve ethyl anthranilate (1.0 eq) in 2 M HCl. Cool the reaction vessel to 0 °C. Add an aqueous solution of NaNO₂ (1.1 eq) dropwise. Causality Note: Strict temperature control (< 5 °C) is mandatory to prevent the thermal decomposition of the highly reactive diazonium salt into a phenol derivative.

  • Triazene Formation: Add an aqueous solution of ethylamine (excess, ~6.0 eq) in one rapid portion to the cold diazonium salt solution. Stir vigorously for 1 hour.

  • Acid-Catalyzed Cyclization: Isolate the resulting triazene intermediate via ether extraction. To force cyclization, reflux the intermediate in 70% aqueous ethanol or treat with 1 M sulfuric acid for 4 hours [[1]]().

  • Purification & Checkpoint: Extract the aqueous layer with chloroform, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Recrystallize the crude solid from ethanol.

    • Self-Validation Checkpoint: The pure 3-ethyl-benzotriazin-4-one should present as pale crystals with a sharp melting point of 68.5–70 °C 1. A broad melting range indicates incomplete cyclization (residual triazene).

Spectroscopic Characterization Framework

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the definitive map of atomic connectivity. For 3-ethyl-benzotriazin-4-one, the N-ethyl group serves as the primary diagnostic handle.

  • ¹H NMR (CDCl₃, 400 MHz): The methylene protons (-CH₂-) of the ethyl group appear as a distinct quartet around δ 4.40 - 4.60 ppm. Causality: This profound downfield shift is not arbitrary; it is caused by the strong electron-withdrawing inductive effect of the adjacent N3 atom of the triazine ring, compounded synergistically by the anisotropic deshielding cone of the adjacent C4 carbonyl group. The methyl protons (-CH₃) resolve as a clean triplet at δ 1.40 - 1.50 ppm. The aromatic protons (C5-C8) present as a complex multiplet between δ 7.50 and 8.30 ppm 2.

  • ¹³C NMR (CDCl₃, 100 MHz): The carbonyl carbon (C4) is highly deshielded, typically resonating at δ 155.0 - 160.0 ppm. The methylene carbon of the ethyl group appears around δ 42.0 - 45.0 ppm, positively validating the N-alkylation event 3.

Fourier-Transform Infrared (FT-IR) Spectroscopy
  • Carbonyl Stretch (C=O): A sharp, intense peak at ~1675 cm⁻¹ is the hallmark of the benzotriazin-4-one system 1. Causality: This frequency is notably lower than a typical aliphatic ester (~1735 cm⁻¹), reflecting the amide-like resonance and extended conjugation within the heterocyclic ring that weakens the C=O double bond character.

  • Azo Stretch (N=N): Observed as a medium-intensity band around 1250 cm⁻¹, confirming the structural retention of the triazine ring.

High-Resolution Mass Spectrometry (HRMS)
  • Ionization & Fragmentation Causality: When subjected to Electrospray Ionization (ESI) in positive mode, the intact molecular ion [M+H]⁺ is observed. However, the defining characteristic of 1,2,3-benzotriazin-4-ones is their behavior under collision-induced dissociation (CID) or thermolysis. The 1,2,3-triazine ring is inherently strained and thermodynamically driven to extrude nitrogen gas (N₂) 4. In the MS/MS spectrum, a characteristic neutral loss of 28 Da is observed, generating a highly reactive ketenimine intermediate. This fragmentation pathway is an absolute self-validating feature for the 1,2,3-triazine core.

Quantitative Data Presentation

Table 1: Quantitative NMR Data Summary for 3-Ethyl-benzotriazin-4-one

NucleusChemical Shift (δ, ppm)MultiplicityIntegrationAssignment / Causality
¹H1.40 - 1.50Triplet (J ≈ 7.2 Hz)3H-CH₃ of ethyl group.
¹H4.40 - 4.60Quartet (J ≈ 7.2 Hz)2H-CH₂- of ethyl group. Deshielded by N3 and C=O anisotropy.
¹H7.50 - 8.30Multiplet4HAromatic protons (C5-C8).
¹³C13.5 - 14.5Singlet--CH₃ carbon.
¹³C42.0 - 45.0Singlet--CH₂- carbon attached directly to N3.
¹³C155.0 - 160.0Singlet-C4 Carbonyl carbon.

Table 2: FT-IR and HRMS Diagnostic Features

Analytical MethodObserved FeatureStructural Assignment / Causality
FT-IR~1675 cm⁻¹ (Strong)C=O stretching. Lower frequency due to amide-like resonance.
FT-IR~1250 cm⁻¹ (Medium)N=N stretching of the triazine ring.
HRMS (ESI+)[M+H]⁺ at m/z 176.08Confirms intact molecular formula (C₉H₉N₃O).
HRMS (MS/MS)Neutral loss of 28 DaExtrusion of N₂ gas, forming a reactive ketenimine intermediate.

Orthogonal Validation Logic

To guarantee the scientific integrity of your structural assignment, no single spectroscopic method should be trusted in isolation. The workflow must utilize orthogonal validation:

  • NMR confirms the specific connectivity and electronic environment of the ethyl appendage.

  • FT-IR independently verifies the presence of the conjugated carbonyl and azo functional groups.

  • HRMS locks in the exact molecular mass and utilizes the thermodynamic instability of the triazine ring (N₂ loss) as a definitive structural fingerprint.

ValidationLogic Target 3-Ethyl-benzotriazin-4-one NMR NMR Spectroscopy (Connectivity) Target->NMR IR FT-IR Spectroscopy (Functional Groups) Target->IR MS HRMS (Mass & Fragmentation) Target->MS NMR_Data 1H: Ethyl Quartet 13C: C=O at ~155 ppm NMR->NMR_Data IR_Data C=O stretch ~1675 cm⁻¹ N=N stretch ~1250 cm⁻¹ IR->IR_Data MS_Data [M+H]+ Peak Loss of N2 (-28 Da) MS->MS_Data Validated Orthogonally Validated Structure NMR_Data->Validated IR_Data->Validated MS_Data->Validated

Orthogonal spectroscopic validation logic for 1,2,3-benzotriazin-4-one derivatives.

References

  • Title: Synthesis and Reactions of 1-Alkyl-3-(o-carbalkoxyphenyl)
  • Title: 1-Aryl-3-(carbamoylmethyl)
  • Title: Thermolysis of 1,2,3-Benzotriazin-4(3H)
  • Source: Journal of Agricultural and Food Chemistry (ACS Publications)

Sources

Foundational

Introduction: The Significance of the Benzotriazinone Scaffold

An In-Depth Technical Guide to the Synthesis of 3-ethyl-1,2,3-benzotriazin-4(3H)-one For Researchers, Scientists, and Drug Development Professionals The 1,2,3-benzotriazin-4(3H)-one ring system is a valuable heterocyclic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Synthesis of 3-ethyl-1,2,3-benzotriazin-4(3H)-one

For Researchers, Scientists, and Drug Development Professionals

The 1,2,3-benzotriazin-4(3H)-one ring system is a valuable heterocyclic scaffold that commands significant attention in medicinal chemistry and materials science.[1] Its derivatives have demonstrated a wide range of biological activities, including applications as anesthetics and antidepressants.[2][3] Furthermore, these compounds serve as versatile synthetic intermediates, capable of undergoing denitrogenative transformations to yield other complex heterocyclic structures.[1][4][5][6] The N-3 position of the benzotriazinone core is a critical site for substitution, allowing for the modulation of the molecule's physicochemical and pharmacological properties. This guide provides a detailed examination of the primary synthetic pathways to a key analogue, 3-ethyl-1,2,3-benzotriazin-4(3H)-one, offering field-proven insights into the causality behind experimental choices and protocols.

Primary Synthesis Pathway: Diazotization and Cyclization of N-ethyl-2-aminobenzamide

This is the most direct and widely employed strategy for synthesizing N-alkylated benzotriazinones.[7][8] The core logic is to first construct the N-ethyl amide precursor and then form the heterocyclic triazinone ring in the final step. This approach offers excellent control over the final product's regiochemistry, as the ethyl group is introduced unambiguously before cyclization.

Step 1: Synthesis of the Precursor, N-ethyl-2-aminobenzamide

The most efficient route to the required precursor begins with isatoic anhydride, a stable and commercially available starting material derived from anthranilic acid.[9][10] Isatoic anhydride reacts cleanly with primary amines, such as ethylamine, in a ring-opening reaction that expels carbon dioxide to furnish the desired 2-aminobenzamide derivative.

  • Causality of Experimental Choice: Isatoic anhydride is preferred over acyl chlorides (like 2-aminobenzoyl chloride) as it is a more stable solid, less susceptible to hydrolysis, and the reaction proceeds under milder conditions without the need for stringent anhydrous environments. The only byproduct is CO2, simplifying purification.[11]

Caption: Synthesis of N-ethyl-2-aminobenzamide from isatoic anhydride.

Step 2: Diazotization and Intramolecular Cyclization

With the precursor in hand, the final step involves the formation of the triazinone ring. This is achieved through a classic diazotization of the aniline-type amino group, followed by a rapid intramolecular cyclization that displaces the diazonium group's terminal nitrogen.

The historical method involves treating the 2-aminobenzamide with sodium nitrite (NaNO2) in the presence of a strong acid, typically hydrochloric acid (HCl), at low temperatures (0-5 °C).[12]

  • Mechanism: The acid reacts with sodium nitrite to form nitrous acid (HONO) in situ. The nitrous acid then diazotizes the primary aromatic amine to form an aryl diazonium salt. The amide nitrogen, being nucleophilic, immediately attacks the diazonium group, leading to cyclization and formation of the stable benzotriazinone ring.

  • Trustworthiness: While effective, this method requires careful temperature control to prevent the premature decomposition of the unstable diazonium salt and the release of toxic nitrogen oxide gases. The harsh acidic conditions can also limit the substrate scope if acid-labile functional groups are present.[2][12]

To overcome the limitations of the traditional method, several milder protocols have been developed. One highly efficient system uses iron(III) nitrate (Fe(NO3)3) and sodium metabisulfite (Na2S2O5).[7][8]

  • Mechanism & Expertise: This system operates via a nitrate reduction strategy. The iron(III) nitrate acts as the nitrite source, which is reduced in situ to generate the diazotizing agent under much milder conditions than strong mineral acids. This method is compatible with a broader range of functional groups and generally provides good to excellent yields.[1][7][8]

precursor N-ethyl-2-aminobenzamide reagents Diazotizing Agent (e.g., NaNO2/HCl or Fe(NO3)3) precursor->reagents  Reaction intermediate Aryl Diazonium Intermediate (transient) reagents->intermediate cyclization Intramolecular Cyclization intermediate->cyclization product 3-ethyl-1,2,3-benzotriazin-4(3H)-one cyclization->product

Caption: Workflow for the diazotization and cyclization pathway.

Alternative Synthesis Pathway: N-Ethylation of 1,2,3-Benzotriazin-4(3H)-one

An alternative strategy involves first synthesizing the parent, unsubstituted 1,2,3-benzotriazin-4(3H)-one and subsequently introducing the ethyl group via an alkylation reaction. This pathway can be advantageous if the parent heterocycle is readily available or if a library of N-substituted analogues is desired from a common intermediate.

Step 1: Synthesis of the Parent Heterocycle

The synthesis of 1,2,3-benzotriazin-4(3H)-one follows the same diazotization-cyclization logic described previously, starting from the unsubstituted 2-aminobenzamide.

Step 2: N-Ethylation Reaction

The nitrogen atom at the N-3 position of the parent benzotriazinone is weakly acidic and can be deprotonated by a suitable base to form an anion. This anion then acts as a nucleophile, attacking an ethylating agent such as ethyl iodide or diethyl sulfate in a standard Williamson ether-like synthesis.

  • Causality of Experimental Choice:

    • Base: A moderately strong base like potassium carbonate (K2CO3) or a stronger base like sodium hydride (NaH) can be used.[13] NaH offers a more rapid and irreversible deprotonation, often leading to faster reaction times, but requires an anhydrous solvent (like THF or DMF) and careful handling. K2CO3 is a safer, easier-to-handle solid base that is effective in polar aprotic solvents like acetone or DMF.

    • Ethylating Agent: Ethyl iodide is a common choice due to its high reactivity.

  • Trustworthiness & Potential Issues: A potential complication of this route is regioselectivity. While alkylation is generally favored at the N-3 position, there is a possibility of minor O-alkylation or alkylation at other nitrogen atoms, which may necessitate more rigorous purification compared to the direct cyclization pathway.

Caption: N-Ethylation of the parent benzotriazinone scaffold.

Comparative Analysis of Synthetic Pathways

FeaturePathway 1: Direct CyclizationPathway 2: Post-formation Ethylation
Starting Materials Isatoic Anhydride, Ethylamine2-Aminobenzamide, Ethylating Agent (e.g., EtI)
Regioselectivity Excellent, unambiguous N-3 product.Good, but potential for minor O-alkylation byproducts.
Number of Steps 2 (Precursor synthesis, Cyclization)2 (Parent synthesis, Ethylation)
Key Considerations Requires synthesis of specific N-ethyl precursor for each target.A common parent intermediate can be used to create a library of N-substituted analogues.
Purification Generally straightforward.May require careful chromatography to separate regioisomers.
Recommended For Large-scale, unambiguous synthesis of the target molecule.Exploratory chemistry and library synthesis.

Detailed Experimental Protocols

Protocol 1: Synthesis via Direct Cyclization

Step 1a: Synthesis of N-ethyl-2-aminobenzamide from Isatoic Anhydride

  • To a stirred solution of isatoic anhydride (1.0 equiv) in a suitable solvent like ethanol or DMF (approx. 0.5 M), slowly add a solution of ethylamine (1.1 equiv, e.g., 70% in water) at room temperature.

  • Observe the evolution of CO2 gas. Stir the reaction mixture for 2-4 hours at room temperature until gas evolution ceases.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Remove the solvent under reduced pressure. If necessary, purify the resulting solid/oil by recrystallization or column chromatography to yield pure N-ethyl-2-aminobenzamide.

Step 1b: Diazotization and Cyclization (Iron Nitrate Method)[7][8]

  • Dissolve N-ethyl-2-aminobenzamide (1.0 equiv) in methanol (approx. 0.2 M).

  • Add iron(III) nitrate nonahydrate (2.0 equiv) and sodium metabisulfite (2.0 equiv) to the solution.

  • Stir the mixture vigorously at room temperature. The reaction is typically complete within 1-3 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, pour the reaction mixture into cold water and extract with an organic solvent (e.g., ethyl acetate, 3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to afford 3-ethyl-1,2,3-benzotriazin-4(3H)-one.

Protocol 2: Synthesis via Post-formation Ethylation

Step 2a: Synthesis of 1,2,3-Benzotriazin-4(3H)-one

  • Follow the procedure in Step 1b, using 2-aminobenzamide as the starting material instead of its N-ethyl derivative.

Step 2b: N-Ethylation

  • To a solution of 1,2,3-benzotriazin-4(3H)-one (1.0 equiv) in anhydrous DMF or acetone (approx. 0.3 M), add anhydrous potassium carbonate (2.0-3.0 equiv).

  • Stir the suspension for 15-30 minutes at room temperature.

  • Add ethyl iodide (1.2-1.5 equiv) dropwise to the mixture.

  • Heat the reaction to 50-60 °C and stir for 4-8 hours, monitoring by TLC.

  • After cooling to room temperature, filter off the inorganic salts.

  • Pour the filtrate into water and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography to isolate 3-ethyl-1,2,3-benzotriazin-4(3H)-one.

Conclusion

The synthesis of 3-ethyl-1,2,3-benzotriazin-4(3H)-one can be reliably achieved through two primary, robust pathways. The direct cyclization of N-ethyl-2-aminobenzamide offers superior regiochemical control and is ideal for targeted synthesis. In contrast, the post-formation ethylation of the parent benzotriazinone provides flexibility for library development from a common intermediate. The selection of a specific pathway should be guided by the overall research goal, scale, and the availability of starting materials. Modern diazotization methods using milder reagents like iron(III) nitrate are recommended to improve safety and substrate compatibility over traditional protocols.[7]

References

  • Recent Advances in Synthesis and Transformations of 1,2,3-Benzotriazinones. (n.d.). Google Scholar.
  • Ferric nitrate-mediated synthesis of functionalized 1,2,3-benzotriazinones from 2-aminobenzamides and 2-nitrobenzamides via nitrate reduction strategy. (2026, January 21). Organic & Biomolecular Chemistry (RSC Publishing).
  • One-pot synthesis of N-substituted benzannulated triazoles via stable arene diazonium salts. (2021, June 22). RSC Publishing.
  • Ferric nitrate-mediated synthesis of functionalized 1,2,3-benzotriazinones from 2-aminobenzamides and 2-nitrobenzamides via nitrate reduction strategy. (2026, January 21). PubMed.
  • 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications. (n.d.). ResearchGate.
  • isatoic anhydride - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved March 18, 2026, from [Link]

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. (n.d.). PubMed Central.
  • Divergent Reactivity of 1,2,3-Benzotriazin-4(3H)-ones: Photocatalytic Synthesis of 3-Substituted Isoindolinones Achieved through a Nitrogen-Mediated Hydrogen Atom Shift. (n.d.). Organic Chemistry Portal. Retrieved March 18, 2026, from [Link]

  • Synthesis of Isatoic anhydrides. (n.d.). PrepChem.com. Retrieved March 18, 2026, from [Link]

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. (2024, March 11). ACS Publications. Retrieved March 18, 2026, from [Link]

  • Divergent Reactivity of 1,2,3-Benzotriazin-4(3H)-ones: Photocatalytic Synthesis of 3-Substituted Isoindolinones Achieved through a Nitrogen-Mediated Hydrogen Atom Shift. (2024, January 16). ACS Publications. Retrieved March 18, 2026, from [Link]

  • Divergent Reactivity of 1,2,3-Benzotriazin-4(3 H)-ones: Photocatalytic Synthesis of 3-Substituted Isoindolinones Achieved through a Nitrogen-Mediated Hydrogen Atom Shift. (2024, February 2). PubMed. Retrieved March 18, 2026, from [Link]

  • Isatoic Anhydride. IV. Reactions with Various Nucleophiles. (n.d.). ACS Publications. Retrieved March 18, 2026, from [Link]

  • Convenient Novel Method to Access N-Benzylated Isatoic Anhydride: Reaction Behavior of Isatoic Anhydride with 4-Chlorobenzyl Chloride in the Presence of Bases. (n.d.). PubMed Central. Retrieved March 18, 2026, from [Link]

Sources

Exploratory

An In-depth Technical Guide on the Toxicity, Safety Data, and Material Safety Data Sheet (MSDS) Profile of 3-Ethyl-1,2,3-benzotriazin-4(3H)-one and Its Structural Analogs

Section 1: Chemical and Physical Identity 3-Ethyl-1,2,3-benzotriazin-4(3H)-one belongs to the benzotriazinone class of heterocyclic compounds. The core structure, a fusion of a benzene ring and a triazinone ring, is a ke...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Section 1: Chemical and Physical Identity

3-Ethyl-1,2,3-benzotriazin-4(3H)-one belongs to the benzotriazinone class of heterocyclic compounds. The core structure, a fusion of a benzene ring and a triazinone ring, is a key feature in various pharmacologically active molecules and synthetic intermediates. The ethyl group at the N-3 position is expected to influence its lipophilicity and metabolic profile compared to its parent compound.

Identifier 3-Ethyl-1,2,3-benzotriazin-4(3H)-one (Target Compound) 1,2,3-Benzotriazin-4(3H)-one (Primary Surrogate) [1][2]
Molecular Formula C₉H₉N₃OC₇H₅N₃O
Molecular Weight 175.19 g/mol 147.13 g/mol
CAS Number Not readily available90-16-4
Synonyms 3-Ethyl-benzo[d][1][3][4]triazin-4(3H)-oneBenzazimide, 4-Ketobenzotriazine

Section 2: Hazard Identification and GHS Classification (Based on Surrogates)

Based on the available data for 1,2,3-benzotriazin-4(3H)-one and other benzotriazoles, the following GHS classifications are anticipated.[1][4][5][6] Researchers and drug development professionals should handle 3-ethyl-1,2,3-benzotriazin-4(3H)-one with the assumption that it may possess similar hazards until specific data becomes available.

GHS Pictograms:

Signal Word: Warning [2][4][5]

Hazard Statements:

  • H302: Harmful if swallowed. [1][2][4][5][6]

  • H315: Causes skin irritation. [1][7]

  • H319: Causes serious eye irritation. [1][4][5][6][7]

  • H335: May cause respiratory irritation. [2][7]

  • H411: Toxic to aquatic life with long lasting effects. [4]

Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]

  • P264: Wash skin thoroughly after handling.[4]

  • P270: Do not eat, drink or smoke when using this product.[4]

  • P273: Avoid release to the environment.[4]

  • P280: Wear protective gloves/ eye protection/ face protection.[4][7]

  • P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4][5][6]

  • P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[8]

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4][7]

Section 3: Toxicological Profile (Based on Surrogates)

The toxicological data for benzotriazole and its derivatives suggest moderate acute toxicity upon oral ingestion and potential for irritation to the skin, eyes, and respiratory system. The ethyl substitution in the target compound may affect its absorption, distribution, metabolism, and excretion (ADME) profile, potentially altering its toxicological properties.

Acute Toxicity Data for 1H-Benzotriazole (CAS 95-14-7):

Route of Exposure Test Species Value Reference
Oral LD50Rat500 mg/kg[4]
Dermal LD50Rabbit>2000 mg/kg bw[9]
Inhalation LC50Rat1.91 mg/L (3 hours)[10]

Summary of Toxicological Effects for Benzotriazole Derivatives:

Toxicological Endpoint Observation Causality and Experimental Insight
Skin Corrosion/Irritation Not classified as a skin irritant in some studies on 1H-Benzotriazole, but other benzotriazinones are classified as skin irritants.[1][4][7]The fused aromatic ring system can interact with skin proteins, potentially leading to irritation. The presence of the triazinone moiety may contribute to this effect. Assume irritation potential as a precautionary measure.
Serious Eye Damage/Irritation Causes serious eye irritation.[1][4][5][6][7]The chemical structure is likely to cause direct irritation to the mucous membranes of the eyes, leading to inflammation and potential damage.
Respiratory or Skin Sensitization Not expected to be a skin sensitizer based on guinea pig studies with 1H-Benzotriazole.[4]While the parent compound did not show sensitization, the introduction of an ethyl group could potentially alter this profile. It is prudent to handle the compound in a manner that minimizes the risk of sensitization.
Germ Cell Mutagenicity Ames test on 1H-Benzotriazole was negative.[4]This suggests a low likelihood of mutagenic activity at the gene level. However, a comprehensive assessment would require a battery of genotoxicity tests.
Carcinogenicity Data not available for 3-ethyl-1,2,3-benzotriazin-4(3H)-one. Studies on benzotriazole have been equivocal.[9]The carcinogenic potential is unknown. Long-term studies would be required for a definitive conclusion.
Reproductive Toxicity Data not available.[4][7]The effects on reproduction and development are unknown. Handle with care, especially for researchers of child-bearing potential.
Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation and narcotic effects.[2][3][7]Inhalation of dust or aerosols may irritate the respiratory tract. Systemic absorption could potentially lead to effects on the central nervous system.
Specific Target Organ Toxicity (Repeated Exposure) Data not available.[4][7]The effects of long-term or repeated exposure have not been determined.

Section 4: Experimental Protocols for Safe Handling and Storage

Given the anticipated hazards, a rigorous and self-validating protocol for handling and storage is essential to ensure researcher safety and experimental integrity.

4.1 Personal Protective Equipment (PPE)

The selection of PPE is based on a risk assessment of the procedures to be performed. The following provides a baseline recommendation:

  • Eye/Face Protection: Chemical safety goggles or a face shield are mandatory to prevent eye contact.[4][7]

  • Skin Protection: A lab coat and disposable nitrile gloves are required. For prolonged or high-exposure scenarios, consider double-gloving.[7][8]

  • Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-approved respirator with an appropriate particulate filter is recommended.[5][6]

4.2 Engineering Controls

  • Ventilation: All handling of 3-ethyl-1,2,3-benzotriazin-4(3H)-one should be conducted in a well-ventilated laboratory. For weighing and other procedures that may generate dust, a chemical fume hood is required.[3][5]

  • Eyewash and Safety Shower: An eyewash station and safety shower must be readily accessible in the work area.[5]

4.3 Handling Procedures

  • Preparation: Before handling, ensure all necessary PPE is donned correctly and engineering controls are functioning properly.

  • Weighing: Conduct weighing of the solid compound within a chemical fume hood or a balance enclosure to minimize dust inhalation.

  • Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

  • Avoidance of Contamination: Do not eat, drink, or smoke in the laboratory.[4] Wash hands thoroughly after handling.[4]

  • Waste Disposal: Dispose of waste in a designated, labeled hazardous waste container in accordance with institutional and local regulations.

4.4 Storage

  • Container: Store in a tightly closed, properly labeled container.[3]

  • Conditions: Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[5]

  • Security: Store in a locked cabinet or an area with restricted access.[7]

Section 5: Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5]

  • Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[5]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4][5][7]

  • Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4][5]

  • Spills: Evacuate the area. Wear appropriate PPE and contain the spill. For small spills, absorb with an inert material and place in a sealed container for disposal. For large spills, follow institutional emergency procedures. Avoid generating dust.[4]

  • Fire: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam extinguisher.[7]

Section 6: Visualizations

Experimental Workflow for Toxicity Assessment:

Toxicity_Assessment_Workflow cluster_in_vitro In Vitro Assessment cluster_in_vivo In Vivo Assessment Ames Test Ames Test Acute Oral Toxicity Acute Oral Toxicity Ames Test->Acute Oral Toxicity Proceed if non-mutagenic Cell Viability Assay Cell Viability Assay Cell Viability Assay->Acute Oral Toxicity Dermal Irritation Dermal Irritation Acute Oral Toxicity->Dermal Irritation Eye Irritation Eye Irritation Dermal Irritation->Eye Irritation Compound Synthesis Compound Synthesis Compound Synthesis->Ames Test Mutagenicity Compound Synthesis->Cell Viability Assay Cytotoxicity

Caption: A conceptual workflow for the toxicological assessment of a novel compound.

Logical Relationship of Safety Data:

Safety_Data_Relationship Chemical Identity Chemical Identity Toxicological Data Toxicological Data Chemical Identity->Toxicological Data Hazard Communication Hazard Communication Toxicological Data->Hazard Communication Safe Handling Procedures Safe Handling Procedures Hazard Communication->Safe Handling Procedures Emergency Response Emergency Response Hazard Communication->Emergency Response Safe Handling Procedures->Emergency Response

Caption: The relationship between different components of a comprehensive safety profile.

References

  • PubChem. (n.d.). 1,2,3-Benzotriazin-4-one. National Center for Biotechnology Information. Retrieved from [Link]

  • Biosolve Chimie. (2025). EU - Safety data sheet: 3,4-Dihydro-3-hydroxy-4-oxo-1,2,3-benzotriazine. Retrieved from [Link]

  • Gemoets, H. P. L., et al. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters. Retrieved from [Link]

  • Maqueda-Zelaya, F., et al. (2023). 1,2,3-Benzotriazine Synthesis by Heterocyclization of p-Tosylmethyl Isocyanide Derivatives. The Journal of Organic Chemistry. Retrieved from [Link]

  • ResearchGate. (n.d.). 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications. Retrieved from [Link]

  • ACS Publications. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters. Retrieved from [Link]

  • Organic Chemistry Portal. (2023). 1,2,3-Benzotriazine Synthesis by Heterocyclization of p-Tosylmethyl Isocyanide Derivatives. Retrieved from [Link]

  • ECHA. (n.d.). 3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one. European Chemicals Agency. Retrieved from [Link]

  • PubChem. (n.d.). 3-Allyl-1,2,3-benzotriazin-4(3H)-one. National Center for Biotechnology Information. Retrieved from [Link]

  • INCHEM. (n.d.). 1,2,3-Benzotriazole. International Programme on Chemical Safety. Retrieved from [Link]

  • Australian Government Department of Health. (2024). 1H-Benzotriazole and its mono-substituted derivatives. Retrieved from [Link]

  • PubMed. (2024). Dermal toxicity studies of 1,2-benzisothiazolin-3-one (CAS number: 2634-33-5) in Sprague-Dawley rats. National Library of Medicine. Retrieved from [Link]

  • Environment and Climate Change Canada & Health Canada. (2025). Assessment Benzotriazoles and Benzothiazoles Group. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: The Versatility of 3-Ethyl-1,2,3-benzotriazin-4(3H)-one as a Synthetic Precursor

Introduction: Beyond the Scaffold The 1,2,3-benzotriazin-4(3H)-one core is a privileged scaffold in medicinal and agricultural chemistry, forming the backbone of compounds with applications ranging from anesthetics and a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Beyond the Scaffold

The 1,2,3-benzotriazin-4(3H)-one core is a privileged scaffold in medicinal and agricultural chemistry, forming the backbone of compounds with applications ranging from anesthetics and antidepressants to nematicides.[1][2][3][4] This heterocyclic system is not merely a stable endpoint; it is a versatile and powerful synthetic precursor. The introduction of an N-3 substituent, such as an ethyl group, unlocks a suite of unique chemical transformations, primarily driven by the molecule's ability to undergo controlled extrusion of molecular nitrogen (N₂).

This guide provides an in-depth exploration of 3-ethyl-1,2,3-benzotriazin-4(3H)-one as a precursor. We move beyond simple descriptions to elucidate the causality behind its reactivity and provide detailed, field-proven protocols for its synthesis and subsequent application in advanced organic synthesis. The methodologies described herein are designed for reproducibility and scalability, empowering researchers in drug discovery and materials science to leverage the full potential of this valuable building block.[5][6]

Synthesis of the Precursor: 3-Ethyl-1,2,3-benzotriazin-4(3H)-one

The most reliable and common approach to synthesizing N-substituted benzotriazinones involves the cyclization of an appropriately substituted anthranilamide derivative via diazotization.[1][2][7] The following protocol adapts this established methodology for the specific synthesis of the 3-ethyl variant, starting from commercially available isatoic anhydride.

Rationale of the Synthetic Pathway

The synthesis is a two-step, one-pot procedure.

  • Aminolysis of Isatoic Anhydride: Isatoic anhydride serves as a stable and safe precursor to 2-aminobenzamides. It reacts readily with a primary amine (ethylamine) to open the anhydride ring, forming the ethylamide of 2-aminobenzoic acid (2-amino-N-ethylbenzamide) in situ. The reaction releases carbon dioxide, driving it to completion.

  • Diazotization and Cyclization: The resulting 2-amino-N-ethylbenzamide is then treated with a diazotizing agent (e.g., sodium nitrite in acidic media) at low temperature. This converts the primary aromatic amine into a diazonium salt, which is highly reactive. The neighboring ethylamide nitrogen acts as an intramolecular nucleophile, immediately attacking the diazonium group to form the stable six-membered triazinone ring, completing the synthesis.

cluster_0 Synthesis Workflow IA Isatoic Anhydride Intermediate 2-Amino-N-ethylbenzamide (in situ) IA->Intermediate Aminolysis EtNH2 Ethylamine (aq.) EtNH2->Intermediate Product 3-Ethyl-1,2,3-benzotriazin-4(3H)-one Intermediate->Product Diazotization & Cyclization Reagents 1. HCl (aq.) 2. NaNO₂ (aq.), 0-5 °C Reagents->Product

Caption: Workflow for the synthesis of 3-ethyl-1,2,3-benzotriazin-4(3H)-one.

Detailed Experimental Protocol

Materials:

  • Isatoic anhydride (1.0 eq)

  • Ethylamine (70% solution in water, 1.2 eq)

  • Concentrated Hydrochloric Acid (~12 M)

  • Sodium Nitrite (NaNO₂) (1.1 eq)

  • Deionized Water

  • Ethyl Acetate

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Ice bath

Procedure:

  • Amide Formation: In a round-bottom flask equipped with a magnetic stirrer, suspend isatoic anhydride (e.g., 16.3 g, 0.1 mol) in deionized water (100 mL). To this suspension, add ethylamine solution (e.g., 9.2 mL, 0.12 mol) portionwise at room temperature. Effervescence (CO₂) will be observed. Stir the mixture for 1 hour after the addition is complete to ensure full formation of the intermediate 2-amino-N-ethylbenzamide. The solution may become dark.

  • Acidification: Cool the reaction mixture to 0-5 °C using an ice bath. Slowly add concentrated hydrochloric acid until the pH is strongly acidic (pH ~1-2). This step protonates the remaining amine and prepares the substrate for diazotization.

  • Diazotization: Prepare a solution of sodium nitrite (e.g., 7.6 g, 0.11 mol) in a minimal amount of cold deionized water (e.g., 20 mL). Add this NaNO₂ solution dropwise to the cold, stirred reaction mixture, ensuring the internal temperature does not exceed 5 °C.

  • Cyclization and Isolation: Stir the mixture at 0-5 °C for an additional 1 hour. The product will often precipitate as a solid. Collect the solid by vacuum filtration. If no precipitate forms, or to maximize yield, proceed to extraction.

  • Workup: Transfer the reaction mixture to a separatory funnel and extract with ethyl acetate (3 x 75 mL). Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • Purification: The crude product can be purified by recrystallization from an appropriate solvent system, such as ethyl acetate/hexane, to yield 3-ethyl-1,2,3-benzotriazin-4(3H)-one as a crystalline solid.

Application I: Photocatalytic Denitrogenative Annulation for Isoindolinone Synthesis

A cornerstone application of benzotriazinones is their use as precursors to highly reactive intermediates via the extrusion of N₂.[1][5][6] Recent advances have shown that visible-light photocatalysis can mediate this transformation under mild conditions, enabling the synthesis of complex heterocyclic structures like 3-substituted isoindolinones.[8][9] This reaction showcases the divergent reactivity achievable with photocatalysis compared to traditional metal catalysis.[9]

Mechanistic Rationale

The photocatalytic process is believed to proceed through a nitrogen-mediated hydrogen atom shift.[8]

  • Excitation: The benzotriazinone substrate absorbs light, promoting it to an excited state.

  • Denitrogenation: This excited state facilitates the loss of a stable N₂ molecule, generating a diradical intermediate.

  • Rearrangement: A unique nitrogen-mediated hydrogen atom shift occurs, leading to a key intermediate that avoids pathways seen in metal-catalyzed reactions.

  • Radical Addition & Cyclization: This intermediate undergoes a radical addition to an activated alkene. Subsequent cyclization and tautomerization yield the final 3-substituted isoindolinone product.

cluster_1 Photocatalytic Denitrogenation Mechanism Start 3-Ethyl-benzotriazin-4-one Excited Excited State Start->Excited Visible Light (hν) Intermediate Diradical Intermediate Excited->Intermediate - N₂ Product 3-Substituted Isoindolinone Intermediate->Product Alkene insertion & Rearrangement Alkene Activated Alkene (e.g., Acrylate) Alkene->Product

Caption: Proposed mechanism for photocatalytic isoindolinone synthesis.

Detailed Experimental Protocol

Materials:

  • 3-Ethyl-1,2,3-benzotriazin-4(3H)-one (1.0 eq)

  • Activated Alkene (e.g., methyl acrylate, 2.0-3.0 eq)

  • Photocatalyst (e.g., fac-Ir(ppy)₃, 1-2 mol%)

  • Anhydrous, degassed solvent (e.g., Dioxane or Acetonitrile)

  • Schlenk flask or reaction vial

  • Inert atmosphere (Nitrogen or Argon)

  • Visible light source (e.g., Blue LED lamp, 420-450 nm)

Procedure:

  • Reaction Setup: To a Schlenk flask, add 3-ethyl-1,2,3-benzotriazin-4(3H)-one (e.g., 0.1 mmol), the photocatalyst, and a magnetic stir bar.

  • Degassing: Seal the flask and subject it to three cycles of vacuum/inert gas backfill to ensure an oxygen-free environment.

  • Addition of Reagents: Under a positive pressure of inert gas, add the degassed solvent (e.g., 2.0 mL) followed by the activated alkene (e.g., 0.2-0.3 mmol).

  • Irradiation: Place the sealed flask approximately 5-10 cm from the visible light source and begin vigorous stirring. A cooling fan may be necessary to maintain the reaction at room temperature.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

  • Workup: Upon completion, remove the solvent under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to isolate the desired 3-substituted isoindolinone product.

Alkene PartnerN-SubstituentTypical Reaction Time (h)Representative Yield (%)
Methyl AcrylateEthyl12 - 2475 - 90
N-PhenylmaleimideEthyl12 - 2480 - 95
AcrylonitrileEthyl16 - 3060 - 75
CyclohexenoneEthyl24 - 4855 - 70
Note: Data is representative and based on the general reactivity of the scaffold as described in the literature.[8]

Application II: Side-Chain Functionalization for Library Synthesis

The N-ethyl group is not merely a spectator. It serves as a handle for further chemical modification, allowing the benzotriazinone scaffold to be elaborated into diverse chemical libraries for screening in drug discovery and agrochemical development. A common strategy involves halogenation of the ethyl group followed by nucleophilic substitution.[10]

Rationale of the Synthetic Pathway

This two-step approach transforms the stable N-ethyl group into a versatile electrophilic site.

  • Bromination: The ethyl group is first converted to a 2-bromoethyl group. This is typically achieved by reacting the parent compound with a brominating agent, often requiring a precursor like 3-(2-hydroxyethyl)benzotriazinone which is then treated with a reagent like PBr₃ or HBr. A more direct, albeit potentially lower-yielding, method could involve radical bromination. For a more reliable route, one would synthesize the 3-(2-bromoethyl) derivative directly.[10]

  • Nucleophilic Substitution: The resulting 3-(2-bromoethyl)benzotriazin-4(3H)-one is a potent electrophile. The bromine atom is an excellent leaving group, readily displaced by a wide range of nucleophiles (amines, thiols, etc.) to generate a library of new derivatives. This is a powerful strategy for structure-activity relationship (SAR) studies.[10][11]

Detailed Experimental Protocol (Example with Piperazine)

This protocol outlines the synthesis of a piperazine-containing derivative, a common motif in pharmacologically active compounds.[10] It assumes the availability of the intermediate 3-(2-bromoethyl)benzo[d][7][12][13]triazin-4(3H)-one .

Materials:

  • 3-(2-Bromoethyl)benzo[d][7][12][13]triazin-4(3H)-one (1.0 eq)

  • Piperazine (or other amine nucleophile, 2.0-3.0 eq)

  • Potassium Carbonate (K₂CO₃, 1.5 eq)

  • Solvent (e.g., Tetrahydrofuran (THF) or Acetonitrile (CH₃CN))

  • Dichloromethane (DCM)

  • Deionized Water

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • Reaction Setup: In a round-bottom flask, suspend 3-(2-bromoethyl)benzo[d][7][12][13]triazin-4(3H)-one (e.g., 1.0 mmol), piperazine (e.g., 3.0 mmol), and potassium carbonate (1.5 mmol) in THF (10 mL).

  • Heating: Heat the suspension to reflux and stir for 5-8 hours. The K₂CO₃ acts as a base to neutralize the HBr formed during the reaction.

  • Monitoring: Monitor the reaction by TLC for the disappearance of the starting material.

  • Workup: After cooling to room temperature, evaporate the solvent under reduced pressure. Add deionized water (20 mL) to the residue and extract with DCM (3 x 20 mL).

  • Isolation: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the product by flash column chromatography on silica gel or by recrystallization to obtain the desired 3-(2-(piperazin-1-yl)ethyl)benzo[d][7][12][13]triazin-4(3H)-one.[10]

Conclusion

3-Ethyl-1,2,3-benzotriazin-4(3H)-one is a highly valuable and multifaceted precursor in modern organic synthesis. Its true potential is realized when viewed not as a static molecule, but as a stored source of reactive intermediates. Through controlled denitrogenation, it provides access to complex heterocyclic systems under increasingly mild, photocatalytic conditions. Furthermore, its N-ethyl side chain provides a robust anchor for diversification, enabling the rapid generation of compound libraries for biological evaluation. The protocols and insights provided herein serve as a comprehensive guide for researchers to harness the synthetic power of this versatile building block.

References

  • Albericio, F., Chinchilla, R., Dodsworth, D. J., & Nájera, C. (2001). New Trends in Peptide Coupling Reagents. ResearchGate. Available at: [Link]

  • Bokosi, F. R. B., Shiels, O. J., Richardson, C., Trevitt, A. J., & Keaveney, S. T. (2024). Divergent Reactivity of 1,2,3-Benzotriazin-4(3H)-ones: Photocatalytic Synthesis of 3-Substituted Isoindolinones Achieved through a Nitrogen-Mediated Hydrogen Atom Shift. The Journal of Organic Chemistry, 89(5), 1777–1783. Available at: [Link]

  • Caliendo, G., et al. (2000). Synthesis of new 1,2,3-benzotriazin-4-one-arylpiperazine derivatives as 5-HT1A serotonin receptor ligands. Bioorganic & Medicinal Chemistry, 8(3), 533-538. Available at: [Link]

  • García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters, 26(10), 2371–2375. Available at: [Link]

  • Hussien, H. Y. (2025). Chemical synthesis and molecular Docking analysis for some novel heterocyclic compounds Derived from 1,2,3- benzotriazin-4-one. NTU Journal of Pure Sciences, 4(1), 17-25. Available at: [Link]

  • Li, H., et al. (2022). Synthesis and nematicidal evaluation of 1,2,3-benzotriazin-4-one derivatives containing piperazine as linker against Meloidogyne incognita. Pest Management Science, 78(1), 234-243. Available at: [Link]

  • Li, H., & Ye, H. (1999). 3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one (DEPBT): a new coupling reagent with remarkable resistance to racemization. Organic Letters, 1(1), 91-93. Available at: [Link]

  • Organic Chemistry Portal. (2024). Synthesis of 1,2,3-Benzotriazine-4(3H)-ones. Organic Chemistry Portal. Available at: [Link]

  • Patel, M. R., & Shaikh, F. M. (2018). Chemistry and Biological Activity of[7][12][13]-Benzotriazine Derivatives. ResearchGate. Available at: [Link]

  • Peer, C. P. (1979). 1,2,3-Benzotriazin-4(3H)-ones and Related Systems. Part 5. Thermolysis of 3-Aryl-1,2,3-benzotriazin-4(3H)-ones. RSC Publishing. Available at: [Link]

  • Singh, R., et al. (2021). Recent Advancement in the Conversion of 1,2,3-Benzotriazin-4(3H)-One to Other Heterocyclic Systems and Their Applications: A Concise Review. ResearchGate. Available at: [Link]

  • Wu, J., et al. (2023). DNA-Compatible Benzotriazinone Formation through Aryl Diazonium Intermediates. The Journal of Organic Chemistry, 88(12), 8111–8116. Available at: [Link]

Sources

Application

Application Notes and Protocols for 3-Ethyl-1,2,3-benzotriazin-4-one and its Derivatives in Medicinal Chemistry

Authored For: Researchers, Scientists, and Drug Development Professionals Pillar I: Introduction to a Privileged Scaffold The 1,2,3-benzotriazin-4(3H)-one core is a heterocyclic structure that has garnered significant at...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Authored For: Researchers, Scientists, and Drug Development Professionals Pillar I: Introduction to a Privileged Scaffold

The 1,2,3-benzotriazin-4(3H)-one core is a heterocyclic structure that has garnered significant attention in medicinal and agrochemistry.[1] Its rigid, planar structure and capacity for diverse substitutions make it a "privileged scaffold"—a molecular framework that is capable of binding to multiple biological targets. It is recognized as a bioisostere of quinazolin-4(3H)-one, a well-known scaffold found in numerous bioactive compounds, including anti-malarial agents and GABAergic drugs.[1] This structural similarity suggests a broad potential for biological activity.

Derivatives of the 1,2,3-benzotriazin-4-one scaffold have demonstrated a remarkable range of therapeutic and biological activities, including anticancer,[2][3] anti-inflammatory,[2][3] nematicidal,[4] and antidepressant properties.[2][5] The N3 position, occupied by an ethyl group in the titular compound, is a key vector for chemical modification, allowing for the systematic exploration of chemical space to optimize potency, selectivity, and pharmacokinetic properties.

This guide provides an in-depth exploration of the applications of this scaffold, using 3-ethyl-1,2,3-benzotriazin-4-one as a representative starting point. We will delve into its synthesis, key therapeutic applications with a focus on cancer and neuroscience, and provide detailed protocols for its synthesis and evaluation.

Pillar II: Synthesis of the Benzotriazinone Core

The construction of the benzotriazinone ring is a critical first step. The choice of synthetic route can impact yield, purity, and compatibility with downstream applications, particularly in high-throughput screening formats like DNA-Encoded Libraries (DELs).

Protocol 1: Classical Synthesis of 3-Ethyl-1,2,3-benzotriazin-4(3H)-one via Diazotization

This traditional method relies on the diazotization of an anthranilamide precursor followed by intramolecular cyclization. While robust, it often requires harsh acidic conditions.

Rationale: This pathway is a foundational method for synthesizing benzotriazinones. The mechanism involves the in-situ formation of a reactive aryl diazonium salt from the aniline precursor, which is then attacked by the amide nitrogen to close the six-membered triazinone ring.

Step-by-Step Methodology:

  • Precursor Synthesis (N-ethyl-2-aminobenzamide):

    • To a solution of isatoic anhydride (1.0 eq) in a suitable aprotic solvent (e.g., DMF or THF), add ethylamine (1.1 eq) dropwise at 0°C.

    • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours until TLC analysis indicates complete consumption of the starting material.

    • Quench the reaction with water and extract the product with ethyl acetate.

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield N-ethyl-2-aminobenzamide, which can often be used without further purification.

  • Diazotization and Cyclization:

    • Dissolve N-ethyl-2-aminobenzamide (1.0 eq) in a mixture of glacial acetic acid and water.

    • Cool the solution to 0-5°C in an ice bath.

    • Prepare a solution of sodium nitrite (NaNO₂) (1.1 eq) in a minimal amount of cold water.

    • Add the NaNO₂ solution dropwise to the cooled precursor solution, maintaining the temperature below 5°C. The reaction is often accompanied by a color change.

    • Stir the reaction mixture at 0-5°C for 1-2 hours.

    • Monitor the reaction by TLC. Upon completion, a precipitate of 3-ethyl-1,2,3-benzotriazin-4(3H)-one typically forms.

    • Collect the solid product by filtration, wash thoroughly with cold water to remove residual acid and salts, and dry under vacuum. Recrystallization from ethanol or a similar solvent can be performed for further purification.

Modern Synthetic Approaches for Library Synthesis

For applications in modern drug discovery, milder and more versatile synthetic methods are required. The use of tert-butyl nitrite (t-BuONO) allows for the cyclization of anthranilamides under conditions compatible with sensitive substrates, such as DNA-conjugated amines used in DEL synthesis.[1] This enables the late-stage decoration of vast chemical libraries with the bioactive benzotriazinone cap.[1]

Synthesis_Comparison Figure 1: Comparison of Benzotriazinone Synthesis Routes cluster_0 Classical Synthesis cluster_1 Modern (DEL-Compatible) Synthesis A N-Ethyl-2-aminobenzamide B NaNO2 / Acetic Acid (0-5°C) A->B C 3-Ethyl-1,2,3-benzotriazin-4-one B->C D DNA-conjugated Amine E 1. Couple Anthranilic Acid 2. t-BuONO Cyclization D->E F DNA-conjugated Benzotriazinone E->F

Caption: Figure 1: Classical vs. Modern Benzotriazinone Synthesis.

Pillar III: Key Medicinal Chemistry Applications

The versatility of the 3-substituted 1,2,3-benzotriazin-4-one scaffold is evident from its application across multiple therapeutic areas.

Application in Oncology: A Scaffold for PARP Inhibition

Poly (ADP-ribose) polymerase (PARP) inhibitors represent a major breakthrough in cancer therapy, particularly for cancers with defects in the homologous recombination repair (HRR) pathway, such as those harboring BRCA1/2 mutations.[6] The therapeutic strategy is based on the concept of synthetic lethality .[7]

Mechanism of Action - Synthetic Lethality:

  • PARP enzymes are crucial for repairing single-strand DNA breaks (SSBs).[6][8]

  • In normal cells, if PARP is inhibited, unrepaired SSBs can convert to more lethal double-strand breaks (DSBs) during DNA replication. These DSBs are efficiently repaired by the HRR pathway.

  • In cancer cells with a deficient HRR pathway (e.g., BRCA-mutated cells), the inhibition of PARP also leads to DSBs. However, the cell's inability to repair these DSBs results in genomic instability and apoptotic cell death.[9]

The benzotriazinone core, with its structural features, serves as a promising scaffold for designing novel PARP inhibitors. While 3-ethyl-1,2,3-benzotriazin-4-one itself is not a known PARP inhibitor, its structure provides a valid starting point for derivatization to interact with the PARP active site.

Synthetic_Lethality Figure 2: Mechanism of Synthetic Lethality with PARP Inhibitors DNA_Damage Single-Strand DNA Break (SSB) PARP_Repair PARP-mediated SSB Repair DNA_Damage->PARP_Repair Repaired by Replication DNA Replication DNA_Damage->Replication If unrepaired Cell_Viability Cell Viability PARP_Repair->Cell_Viability DSB Double-Strand Break (DSB) Replication->DSB HRR_Repair Homologous Recombination Repair (HRR) DSB->HRR_Repair Repaired by Cell_Death Cell Death (Apoptosis) DSB->Cell_Death If unrepaired HRR_Repair->Cell_Viability PARPi PARP Inhibitor PARPi->PARP_Repair Inhibits BRCA_Deficiency BRCA Mutation (HRR Deficient) BRCA_Deficiency->HRR_Repair Inhibits

Caption: Figure 2: Mechanism of Synthetic Lethality with PARP Inhibitors.

Protocol 2: In Vitro PARP-1 Inhibition Assay

Rationale: To evaluate novel benzotriazinone derivatives as potential PARP inhibitors, a biochemical assay is essential. This protocol outlines a common chemiluminescent assay format used to determine the IC₅₀ (half-maximal inhibitory concentration) of a test compound.

Materials:

  • Recombinant human PARP-1 enzyme

  • Histone-coated 96-well plates

  • Biotinylated NAD⁺ (substrate)

  • Activated DNA (e.g., sonicated calf thymus DNA)

  • Streptavidin-HRP (Horse Radish Peroxidase) conjugate

  • Chemiluminescent HRP substrate

  • Test compounds (e.g., 3-ethyl-benzotriazin-4-one derivatives) dissolved in DMSO

  • Known PARP inhibitor (e.g., Olaparib) as a positive control

  • Assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

Step-by-Step Methodology:

  • Compound Plating: Serially dilute test compounds and the positive control in assay buffer and add them to the wells of the 96-well plate. Include wells with buffer and DMSO as negative (100% activity) and vehicle controls, respectively.

  • Enzyme Reaction Initiation: Prepare a master mix containing PARP-1 enzyme, activated DNA, and assay buffer. Add this mix to all wells.

  • Substrate Addition: Prepare a solution of biotinylated NAD⁺ in assay buffer and add it to all wells to start the enzymatic reaction.

  • Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow for the PARP-catalyzed transfer of biotinylated ADP-ribose moieties onto the histone proteins coated on the plate.

  • Washing: Wash the plate multiple times with a wash buffer (e.g., PBS with Tween-20) to remove unreacted substrates and unbound enzyme.

  • Detection: Add Streptavidin-HRP conjugate to each well and incubate to allow binding to the biotinylated histones.

  • Final Wash: Wash the plate again to remove unbound Streptavidin-HRP.

  • Signal Generation: Add the chemiluminescent HRP substrate to each well. The HRP enzyme will catalyze a reaction that produces light.

  • Data Acquisition: Immediately read the plate on a luminometer.

  • Data Analysis: The light signal is proportional to PARP-1 activity. Calculate the percent inhibition for each compound concentration relative to the controls. Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Table 1: FDA-Approved PARP Inhibitors and their Indications

CompoundBrand NameKey Approved Indication
OlaparibLynparzaMaintenance treatment of recurrent, platinum-sensitive ovarian cancer[6]
RucaparibRubracaMaintenance treatment of recurrent, platinum-sensitive ovarian cancer[6]
NiraparibZejulaMaintenance treatment of recurrent, platinum-sensitive ovarian cancer[6]
Application in Neuroscience: Targeting 5-HT₁ₐ Serotonin Receptors

The versatility of the benzotriazinone scaffold extends to the central nervous system. By modifying the N3 substituent, researchers have developed potent and selective ligands for the 5-HT₁ₐ serotonin receptor, a key target for antidepressant and anxiolytic drugs.[5]

Rationale: The general structure for these ligands involves using the N3 position as an anchor for a flexible alkyl chain, which in turn connects to a piperazine moiety—a common pharmacophore in many CNS-active drugs. The 3-ethyl group can be seen as the simplest form of this linker.

A study synthesized a series of 1,2,3-benzotriazin-4-one derivatives with an arylpiperazine tail.[5] The structure-activity relationship (SAR) revealed that specific substitutions on the terminal aryl ring were critical for high affinity.

Table 2: Binding Affinities of Benzotriazinone-Arylpiperazine Derivatives at the 5-HT₁ₐ Receptor

Compound ID (from source)Terminal Aryl SubstituentIC₅₀ (nM)
1a Phenyl1.80
2a 2-Methoxyphenyl0.46
2b 3-Methoxyphenyl1.60
2c 4-Methoxyphenyl1.90
2e 2-Pyrimidyl0.059
2i 3-Trifluoromethylphenyl0.40
(Data sourced from Caliendo et al., Bioorg. Med. Chem., 2000)[5]

The standout compound, 2e , with a 2-pyrimidyl group, demonstrated subnanomolar affinity (IC₅₀ = 0.059 nM) and high selectivity, highlighting it as a promising lead for developing new antidepressant agents.[5]

SAR_Workflow Figure 3: SAR Workflow for 5-HT1A Receptor Ligands Core 1,2,3-Benzotriazin-4-one Core Scaffold Linker N3-Alkyl Linker (e.g., -CH2CH2-) Core->Linker Attach Piperazine Piperazine Moiety Linker->Piperazine Connects Aryl Terminal Aryl Group (Variable) Piperazine->Aryl Connects Lead Lead Compound (e.g., 2e, IC50 = 0.059 nM) Aryl->Lead Optimize (SAR)

Caption: Figure 3: SAR Workflow for 5-HT1A Receptor Ligands.

Broader Bioactivities: A Platform for Diverse Drug Discovery

The 1,2,3-benzotriazin-4-one scaffold has been successfully employed as a foundational structure in various other drug and chemical discovery programs:

  • Nematicidal Agents: Derivatives with a piperazine linker have shown potent activity against the root-knot nematode Meloidogyne incognita, offering potential leads for new agricultural products.[4]

  • Herbicides: By incorporating a triketone motif, researchers developed a potent inhibitor of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme, a validated target for herbicides.[10] The lead compound showed an IC₅₀ of 36 nM, significantly more potent than the commercial herbicide mesotrione.[10]

  • Kinase Inhibitors: The benzotriazine core has been used to develop selective kinase inhibitors targeting cancer-related enzymes like SRC, VEGFr2, and BCR-ABL.[3]

Pillar IV: Conclusion and Future Outlook

The 3-ethyl-1,2,3-benzotriazin-4-one structure, and the broader benzotriazinone class it represents, is a validated and highly versatile scaffold in medicinal chemistry. Its straightforward synthesis and amenability to substitution at the N3 position provide a robust platform for generating diverse chemical libraries. Its demonstrated success in producing potent modulators of targets ranging from DNA repair enzymes (PARP) and CNS receptors (5-HT₁ₐ) to agricultural targets underscores its status as a privileged structure.

Future research will likely leverage modern synthetic techniques, such as continuous flow synthesis[11] and DNA-encoded library technology,[1] to further explore the chemical space around this scaffold. The continued investigation of benzotriazinone derivatives promises to yield novel and effective therapeutic agents for a wide range of human and agricultural needs.

References

  • Synthesis and nematicidal evaluation of 1,2,3-benzotriazin-4-one derivatives containing piperazine as linker against Meloidogyne incognita. (Source: Google Search)
  • Chemical synthesis and molecular Docking analysis for some novel heterocyclic compounds Derived from 1,2,3- benzotriazin-4-one. (Source: NTU Journal)
  • DNA-Compatible Benzotriazinone Formation through Aryl Diazonium Intermediates.
  • PARP Inhibitors for Maintenance Therapy in Recurrent Platinum-Sensitive Ovarian Cancer. (Source: Google Search)
  • Different bioactive 1,2,3-benzotriazin-(3H)-ones lead to current synthesis.
  • Development of novel benzotriazines for drug discovery. (Source: PubMed)
  • Reported benzotriazinone derivatives as bioactive compounds.
  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction.
  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. (Source: PMC)
  • Synthesis of new 1,2,3-benzotriazin-4-one-arylpiperazine derivatives as 5-HT1A serotonin receptor ligands. (Source: PubMed)
  • PARP inhibitors: clinical development, emerging differences, and the current therapeutic issues. (Source: PMC)
  • Pharmacophore-Oriented Discovery of Novel 1,2,3-Benzotriazine-4-one Derivatives as Potent 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors. (Source: PubMed)
  • Synthesis and Biological Activities of Some New Benzotriazinone Derivatives Based on Molecular Docking; Promising HepG2 Liver Carcinoma Inhibitors. (Source: PMC)
  • 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications.
  • Divergent Reactivity of 1,2,3-Benzotriazin-4(3H)-ones: Photocatalytic Synthesis of 3-Substituted Isoindolinones Achieved through a Nitrogen-Mediated Hydrogen Atom Shift.
  • Combination Treatment Strategies to Overcome PARP Inhibitor Resistance. (Source: MDPI)
  • Overview of PARP Inhibitors in the Treatment of Ovarian Cancer. (Source: Pharmacy Times)
  • Activation of 3-amino-1,2,4-benzotriazine 1,4-dioxide antitumor agents to oxidizing species following their one-electron reduction. (Source: PubMed)

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 3-ethyl-1,2,3-benzotriazin-4(3H)-one

Welcome to the technical support resource for the synthesis of 3-ethyl-1,2,3-benzotriazin-4(3H)-one. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for the synthesis of 3-ethyl-1,2,3-benzotriazin-4(3H)-one. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis. We will delve into the critical parameters of the reaction, providing not just procedural steps but also the underlying chemical principles to empower you to troubleshoot and optimize your experimental outcomes effectively.

The most prevalent and direct method for synthesizing 3-ethyl-1,2,3-benzotriazin-4(3H)-one involves the diazotization of 2-amino-N-ethylbenzamide, followed by an intramolecular cyclization. This two-step, one-pot process is efficient but highly sensitive to reaction conditions. Success hinges on precise control of temperature, stoichiometry, and reagent addition rates to prevent the formation of side products and ensure a high yield of the desired heterocycle.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis. Each problem is analyzed for its potential causes, followed by actionable solutions grounded in chemical mechanisms.

Problem 1: Low or No Yield of 3-ethyl-1,2,3-benzotriazin-4(3H)-one

This is the most common issue, often stemming from the instability of the key intermediate, the arenediazonium salt.

Potential Causes:

  • Decomposition of the Diazonium Salt: Arenediazonium salts are notoriously unstable at temperatures above 5 °C.[1][2] If the reaction temperature rises, the diazonium intermediate will readily decompose, primarily through reaction with water to form the corresponding 2-hydroxy-N-ethylbenzamide (a phenolic impurity), releasing nitrogen gas.[3][4]

  • Incomplete Diazotization: Insufficient acid or sodium nitrite will result in unreacted 2-amino-N-ethylbenzamide remaining in the mixture. The diazotization reaction requires a strong acid to convert sodium nitrite (NaNO₂) into nitrous acid (HNO₂), which is then protonated to form the active electrophile, the nitrosonium ion (NO⁺).[5]

  • Premature Addition of Nitrite: Adding the sodium nitrite solution before the starting material is fully dissolved and cooled can lead to localized "hot spots" where the diazonium salt decomposes upon formation.

Recommended Solutions:

  • Strict Temperature Control: Maintain the reaction temperature between 0–5 °C throughout the addition of sodium nitrite. Use an ice-salt bath for more effective cooling. Monitor the internal temperature of the reaction flask with a low-temperature thermometer.

  • Slow, Dropwise Addition: The aqueous solution of sodium nitrite must be added slowly and dropwise to the acidic solution of the amine. This maintains a low concentration of the diazonium salt at any given moment, minimizing both decomposition and potential side reactions like azo coupling.[2]

  • Verify Reagent Stoichiometry: Ensure that at least two equivalents of strong acid (e.g., HCl) are used: one to protonate the starting amine and another to react with sodium nitrite to generate nitrous acid.[1] A slight excess (1.05-1.10 equivalents) of sodium nitrite is often beneficial to drive the reaction to completion.

  • Ensure Homogeneity: Confirm that the starting 2-amino-N-ethylbenzamide is completely dissolved in the acidic solution before beginning the cooling process and nitrite addition.

Problem 2: Formation of a Dark Brown or Red, Tarry Precipitate

The appearance of intensely colored, often insoluble, byproducts is a strong indicator of unintended side reactions.

Potential Causes:

  • Azo Coupling: The arenediazonium salt is an electrophile. If there is a high concentration of unreacted, electron-rich 2-amino-N-ethylbenzamide, the diazonium salt can couple with it to form a colored diazoamino compound (an azo dye).[2] This is more likely if the nitrite solution is added too quickly or if stirring is inefficient.

  • Phenolic Polymerization: If significant decomposition to the phenolic byproduct occurs (see Problem 1), these phenolic compounds can undergo oxidative polymerization under the reaction conditions, leading to complex, dark-colored tars.[6]

Recommended Solutions:

  • Optimize Addition Rate and Stirring: The most effective way to prevent azo coupling is to maintain a very low concentration of the diazonium salt. This is achieved through very slow, subsurface addition of the nitrite solution into a vigorously stirred reaction mixture.

  • Maintain Acidity: Keeping the solution sufficiently acidic (pH < 2) ensures that the free amine concentration is minimized (it exists as the protonated, less reactive ammonium salt), which suppresses its ability to participate in coupling reactions.

Problem 3: Product is Contaminated with Starting Material

Detecting significant amounts of 2-amino-N-ethylbenzamide in your crude product via TLC, NMR, or LC-MS points to an incomplete reaction.

Potential Causes:

  • Insufficient Nitrosating Agent: The stoichiometry of sodium nitrite was too low to convert all of the starting amine.

  • Poor Quality of Sodium Nitrite: Sodium nitrite can degrade over time. Using old or improperly stored reagent can result in a lower-than-expected concentration of the active species.

  • Reaction Time Too Short: The diazotization may not have had sufficient time to go to completion before the workup was initiated.

Recommended Solutions:

  • Use a Slight Excess of NaNO₂: Employing 1.05-1.10 equivalents of sodium nitrite can help ensure the complete consumption of the starting amine.

  • Use Fresh Reagents: Always use a fresh, unopened bottle of sodium nitrite or one that has been stored correctly in a desiccator.

  • Monitor the Reaction: Before proceeding to the cyclization or workup, the reaction can be tested for the presence of nitrous acid using starch-iodide paper (a positive test, indicated by a blue-black color, shows that excess nitrous acid is present, implying the primary amine has been consumed).

  • Allow Sufficient Time: After the complete addition of sodium nitrite, continue stirring the reaction mixture at 0-5 °C for an additional 20-30 minutes to ensure the diazotization is complete.[7]

Troubleshooting Workflow

The following diagram outlines a logical decision-making process for troubleshooting common synthesis issues.

G start Synthesis Outcome low_yield Low or No Yield start->low_yield impurity Product Impure start->impurity temp_check Was Temp > 5°C? low_yield->temp_check Check Critical Parameters tarry Tarry/Colored Byproduct? impurity->tarry Identify Contaminant reagent_check NaNO2 Stoichiometry? temp_check->reagent_check No temp_sol Solution: Improve cooling (ice-salt bath). Monitor internal temperature. temp_check->temp_sol Yes reagent_sol Solution: Use 1.05-1.1 eq NaNO2. Use fresh reagent. Test for excess HNO2. reagent_check->reagent_sol Incorrect starting_material Starting Material Present? tarry->starting_material No tarry_sol Cause: Azo Coupling. Solution: Slow NaNO2 addition. Ensure vigorous stirring. tarry->tarry_sol Yes sm_sol Cause: Incomplete Reaction. Solution: See 'Reagent Stoichiometry' solutions. starting_material->sm_sol Yes

Caption: A decision tree for troubleshooting the synthesis of 3-ethyl-1,2,3-benzotriazin-4(3H)-one.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for the synthesis?

The optimal temperature for the initial diazotization step is strictly 0–5 °C.[1] This is the most critical parameter to control. Once diazotization is complete (confirmed by a positive starch-iodide test), the cyclization to form the triazinone ring can sometimes be facilitated by allowing the reaction to warm slowly to room temperature or by gentle heating, but this should be approached with caution and only after the primary amine has been fully consumed.

Q2: Which acid and solvent system is recommended?

Aqueous hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) are most commonly used.[4][8] Hydrochloric acid is often preferred. The starting material, 2-amino-N-ethylbenzamide, is first dissolved in the aqueous acid. Water serves as the solvent for the reaction. Using a non-nucleophilic acid like H₂SO₄ can sometimes be advantageous to prevent the formation of chloro-aromatic byproducts, although this is less of a concern with intramolecular cyclization compared to intermolecular Sandmeyer-type reactions.[4]

Q3: How can I effectively purify the final product?

If the reaction is successful, the product often precipitates from the aqueous solution as a solid.

  • Initial Isolation: The product can be collected by vacuum filtration and washed with cold water to remove inorganic salts.

  • Recrystallization: The most common and effective method for purification is recrystallization. Suitable solvents include ethanol, ethyl acetate, or mixtures of ethyl acetate and petroleum ether.[7] The choice of solvent depends on the specific purity profile of your crude product.

  • Column Chromatography: If recrystallization fails to remove persistent impurities (like azo dyes or phenolic byproducts), silica gel column chromatography is a reliable alternative.[9] A gradient elution system, for example, starting with hexane/ethyl acetate and gradually increasing the polarity, can effectively separate the desired product.

Q4: Can I synthesize this compound via N-alkylation of the parent benzotriazin-4-one?

Yes, this is a viable alternative synthetic route. The synthesis would proceed in two steps:

  • Synthesis of 1,2,3-benzotriazin-4(3H)-one: This is achieved by the diazotization of 2-aminobenzamide (the parent amide without the N-ethyl group).

  • N-alkylation: The resulting benzotriazinone is then N-alkylated at the 3-position using an ethylating agent like ethyl iodide or diethyl sulfate in the presence of a base (e.g., K₂CO₃) and a polar aprotic solvent (e.g., DMF or acetonitrile).[10][11]

Experimental Protocols

Protocol 1: Synthesis of 3-ethyl-1,2,3-benzotriazin-4(3H)-one via Diazotization

This protocol is a generalized procedure and may require optimization based on your specific laboratory conditions and scale.

  • Preparation: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 2-amino-N-ethylbenzamide (1.0 eq) in a 1:2 mixture of concentrated hydrochloric acid (2.2 eq) and water.

  • Cooling: Cool the stirred solution to 0 °C using an ice-salt bath. Ensure the internal temperature is stable between 0–5 °C.

  • Diazotization: Prepare a solution of sodium nitrite (1.05 eq) in a minimal amount of cold water. Add this solution dropwise from the dropping funnel to the vigorously stirred amine solution over 30-45 minutes. Critically, maintain the internal temperature below 5 °C throughout the addition.

  • Reaction Monitoring: After the addition is complete, continue stirring at 0–5 °C for an additional 30 minutes. You can check for reaction completion by testing for the absence of the starting amine (TLC) and the presence of excess nitrous acid (starch-iodide paper).

  • Cyclization & Isolation: Allow the reaction mixture to slowly warm to room temperature while stirring. The product may begin to precipitate. Stir for an additional 1-2 hours. Cool the mixture in an ice bath again to maximize precipitation.

  • Workup: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water, followed by a small amount of cold ethanol.

  • Purification: Dry the crude product and purify by recrystallization from a suitable solvent (e.g., ethanol).

Reaction Pathway Overview

Caption: The synthetic pathway from 2-amino-N-ethylbenzamide to the target product, highlighting the critical intermediate and potential side reactions.

Comparative Data Summary

The following table illustrates the critical impact of temperature on the reaction yield, based on typical experimental observations.

ParameterCondition ACondition BExpected Outcome
Reaction Temperature 0–5 °C15–20 °CStrict temperature control is paramount for preventing diazonium salt decomposition.[1]
Reagent Addition Slow, dropwiseRapid, bulkSlow addition minimizes side reactions like azo coupling and improves overall yield.
Typical Isolated Yield 75–90%< 30% (often with significant impurities)Higher temperatures drastically reduce yield due to the formation of phenolic byproducts and tars.[4][7]

References

  • ResearchGate. (n.d.). 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications. Retrieved from [Link]

  • ResearchGate. (n.d.). Diazotization of 2‐aminobenzamides. Retrieved from [Link]

  • García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters, 26(11), 2371–2375. Available from: [Link]

  • Al-Sanea, M. M., et al. (2020). Synthesis and Biological Activities of Some New Benzotriazinone Derivatives Based on Molecular Docking; Promising HepG2 Liver Carcinoma Inhibitors. ACS Omega, 5(12), 6439–6453. Available from: [Link]

  • ResearchGate. (n.d.). Recent Advances in Synthesis and Transformations of 1,2,3-Benzotriazinones. Retrieved from [Link]

  • Hussien, H. Y. (2025). Chemical synthesis and molecular Docking analysis for some novel heterocyclic compounds Derived from 1,2,3- benzotriazin-4-one. NTU Journal of Pure Sciences, 4(1), 17-25. Available from: [Link]

  • Li, Y., et al. (2024). Diazotization of o-Aminoamidoximes for the Preparation of Energetic 6,5,6-Fused 1,2,3-Triazine-3-oxides. The Journal of Organic Chemistry. Available from: [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of Benzotriazoles from Benzynes and Azides. Retrieved from: [Link]

  • SCIRP. (2016). Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. Available from: [Link]

  • TSI Journals. (2016). One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. Available from: [Link]

  • Beilstein Journal of Organic Chemistry. (n.d.). Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system. Available from: [Link]

  • Taylor & Francis Online. (n.d.). Synthesis and nematicidal evaluation of 1,2,3-benzotriazin-4-one derivatives containing piperazine as linker against Meloidogyne incognita. Available from: [Link]

  • Al-Sanea, M. M., et al. (2020). Synthesis and Biological Activities of Some New Benzotriazinone Derivatives Based on Molecular Docking; Promising HepG2 Liver Carcinoma Inhibitors. ACS Omega. Available from: [Link]

  • Oriental Journal of Chemistry. (n.d.). Synthesis and biological activity of nitrogen heterocycles from anthranilic acid derivative. Available from: [Link]

  • Scribd. (n.d.). Diazotization. Retrieved from: [Link]

  • ACS Publications. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Available from: [Link]

  • SciSpace. (n.d.). The synthesis of 1,2,4-benzotriazines. Retrieved from: [Link]

  • ACS Publications. (2024). Divergent Reactivity of 1,2,3-Benzotriazin-4(3H)-ones: Photocatalytic Synthesis of 3-Substituted Isoindolinones Achieved through a Nitrogen-Mediated Hydrogen Atom Shift. Available from: [Link]

  • Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved from: [Link]

  • Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Available from: [Link]

  • Organic Chemistry Portal. (n.d.). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Retrieved from: [Link]

  • RSC Publishing. (1979). 1,2,3-Benzotriazin-4(3H)-ones and Related Systems. Part 5. Thermolysis of 3-Aryl. Available from: [Link]

  • Lumen Learning. (n.d.). Reactions involving arenediazonium salts. Retrieved from: [Link]

  • SlideShare. (2020). DIAZONIUM SALTS. Available from: [Link]

  • MDPI. (2024). Recent Progress in the Synthesis of Benzoxazin-4-Ones, Applications in N-Directed Ortho-Functionalizations, and Biological Significance. Available from: [Link]

  • ResearchGate. (2025). Recent Advancement in the Conversion of 1,2,3‐Benzotriazin‐4(3H)‐One to Other Heterocyclic Systems and Their Applications: A Concise Review. Available from: [Link]

  • Organic Chemistry Portal. (n.d.). 1,2,3-Benzotriazine Synthesis by Heterocyclization of p-Tosylmethyl Isocyanide Derivatives. Retrieved from: [Link]

  • PubMed. (2000). Synthesis of new 1,2,3-benzotriazin-4-one-arylpiperazine derivatives as 5-HT1A serotonin receptor ligands. Available from: [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Benzotriazine-4(3H)-ones. Retrieved from: [Link]

  • eScholarship. (2022). Preparation of 3‐Substituted Isoindolin-1-one, Cinnoline, and 1,2,4‐[e]‐Benzotriazine. Available from: [Link]

  • Google Patents. (n.d.). Method for purification of benzotriazole derivative.

Sources

Optimization

handling, storage, and long-term stability of 3-ethyl-benzotriazin-4-one

Prepared by the Senior Application Scientist Team Introduction: This technical guide provides in-depth information on the safe handling, optimal storage, and long-term stability of 3-Ethyl-1,2,3-benzotriazin-4(3H)-one. A...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by the Senior Application Scientist Team

Introduction: This technical guide provides in-depth information on the safe handling, optimal storage, and long-term stability of 3-Ethyl-1,2,3-benzotriazin-4(3H)-one. As a specialized derivative of the 1,2,3-benzotriazin-4(3H)-one scaffold, this compound is valuable in synthetic chemistry and drug development.[1][2] Due to the limited specific public data for this ethylated derivative, this guide synthesizes information from safety data sheets (SDS) of the parent compound, structural analogs, and peer-reviewed literature on benzotriazole chemistry to establish best practices. The fundamental reactivity and safety considerations are dictated by the core benzotriazinone ring system.

Part 1: Frequently Asked Questions (FAQs) - Compound Properties

This section addresses the most common initial inquiries regarding the fundamental properties of 3-Ethyl-1,2,3-benzotriazin-4(3H)-one.

Q: What is 3-Ethyl-1,2,3-benzotriazin-4(3H)-one?

A: 3-Ethyl-1,2,3-benzotriazin-4(3H)-one is a heterocyclic organic compound. It features a benzene ring fused to a triazinone ring, with an ethyl group attached to a nitrogen atom. This scaffold is a key building block in organic synthesis, often used in the development of more complex molecules, including potential active pharmaceutical ingredients (APIs) and agrochemicals.[2][3] Its utility often stems from its ability to undergo denitrogenative transformations, providing a pathway to other valuable heterocyclic systems.[1][4]

Q: What are the key physical and chemical properties of this compound?

A: The precise experimental values for the 3-ethyl derivative are not widely published. However, we can extrapolate the expected properties based on the parent compound, 1,2,3-benzotriazin-4(3H)-one. These properties are summarized in the table below.

PropertyExpected Value / DescriptionRationale / Source
Molecular Formula C₉H₉N₃OCalculated
Molecular Weight 175.19 g/mol Calculated
Appearance Off-white to beige or tan solid powder.[5]Based on the parent compound. Color may vary based on purity.
Melting Point Expected to be high, likely with decomposition. The parent compound decomposes at ~210 °C.[5]The core heterocyclic structure is thermally stable, but the triazinone ring can undergo thermal decomposition.
Solubility Low solubility in water.[6][7] Soluble in alkaline solutions and some organic solvents like DMSO and DMF.[5]The aromatic and heterocyclic structure limits aqueous solubility.
pKa The parent compound has a pKa of 8.19.[5]The N-H proton of the parent is weakly acidic. The 3-ethyl derivative lacks this proton.
Part 2: Troubleshooting Guide - Safe Handling & Spill Control

This section provides actionable guidance for safely managing the compound in a laboratory setting and addressing common handling issues.

Q: What are the primary hazards and what personal protective equipment (PPE) is mandatory?

A: The primary hazards, based on data from the parent compound, are acute oral toxicity (harmful if swallowed) , serious eye irritation , and potential skin and respiratory tract irritation .[5][8][9] Therefore, a stringent PPE protocol is non-negotiable. The choice of PPE should follow a risk-based assessment as outlined in the workflow below.

PPE_Workflow cluster_0 Handling 3-Ethyl-benzotriazin-4-one cluster_1 Solid Handling Protocol cluster_2 Solution Handling Protocol start Start: Prepare to Handle Compound weighing Weighing Solid Powder? start->weighing in_solution Working with Solution? weighing->in_solution No ppe_solid Mandatory PPE: - Nitrile Gloves - Safety Goggles (EN166) - Lab Coat weighing->ppe_solid Yes ppe_solution Mandatory PPE: - Nitrile Gloves - Safety Goggles (EN166) - Lab Coat in_solution->ppe_solution ventilation Work in a Fume Hood or Ventilated Enclosure? ppe_solid->ventilation respirator Add Respirator (N95/FFP2) if dust is likely ventilation->respirator No proceed_solid Proceed with Weighing ventilation->proceed_solid Yes respirator->proceed_solid proceed_solution Proceed with Experiment ppe_solution->proceed_solution

Caption: PPE decision workflow for handling the compound.

Q: I've spilled the solid compound on the bench. What is the correct cleanup protocol?

A: Do not panic. A spill of solid powder can be managed safely by preventing dust generation.

Experimental Protocol: Solid Spill Cleanup

  • Evacuate & Secure: Ensure non-essential personnel leave the immediate area. Restrict access and ensure adequate ventilation (preferably within a fume hood).[10]

  • Don PPE: At a minimum, wear a lab coat, nitrile gloves, and safety goggles. If the spill is large or outside a fume hood, add a dust respirator.

  • Contain Dust: Gently cover the spill with damp paper towels to prevent the powder from becoming airborne. Do NOT dry sweep.

  • Collect Material: Carefully sweep up the contained material using a plastic dustpan and brush or scoop. Avoid creating dust. Place the collected material and contaminated paper towels into a clearly labeled, sealed container for chemical waste.[9]

  • Decontaminate Area: Wipe the spill area with a damp cloth or paper towels. Perform a final wipe with a cloth dampened with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water.

  • Dispose of Waste: All contaminated materials (gloves, wipes, etc.) must be disposed of as hazardous chemical waste according to your institution's regulations.[10]

Q: What chemicals or conditions should I avoid when working with this compound?

A: Based on the parent structure, you should avoid contact with strong oxidizing agents and certain metals .[8] The triazole moiety can interact with metals, and the overall structure can be susceptible to oxidation. Additionally, avoid conditions that promote degradation, such as high heat and direct exposure to strong UV light.

Part 3: Troubleshooting Guide - Long-Term Storage & Stability

Proper storage is critical to ensure the integrity and purity of the compound over time.

Q: What are the optimal storage conditions for long-term stability?

A: To maximize shelf-life and prevent degradation, adhere to the following storage conditions.

ParameterRecommendationRationale
Temperature 2-8°C[11]Cold temperatures slow down potential degradation reactions.
Atmosphere Store in a tightly closed container.[7][8]Prevents absorption of atmospheric moisture, which could lead to hydrolysis.
Light Protect from light (store in an amber vial or dark cabinet).Benzotriazinone structures can be light-sensitive, potentially leading to photochemical degradation.[2][3]
Location Store in a dry, well-ventilated place away from incompatible materials.[8][9]Ensures safety and prevents accidental contact with reactive chemicals.

Q: My compound, which was initially off-white, has developed a yellow or brownish tint. What does this signify?

A: A color change is a primary visual indicator of degradation. This is likely due to the formation of minor impurities through slow decomposition. The potential causes include:

  • Hydrolysis: Reaction with trace amounts of moisture over time.

  • Oxidation: Slow reaction with atmospheric oxygen.

  • Photodegradation: If the compound was exposed to light, UV radiation can cause ring-opening or other structural changes.[12]

While the compound may still be usable for some applications, its purity is compromised. It is highly recommended to assess the purity via analytical methods (e.g., HPLC, LC-MS, or ¹H-NMR) before use in a critical experiment.

Q: What are the likely degradation pathways for this compound?

A: The benzotriazole ring system is relatively stable, but it can be degraded under certain conditions, particularly by advanced oxidation processes or strong UV light.[12][13] The primary points of instability are the N=N bond within the triazinone ring and the potential for hydroxylation on the benzene ring.

Degradation_Pathway cluster_conditions Degradation Factors cluster_products Potential Degradation Products parent 3-Ethyl-1,2,3-benzotriazin-4(3H)-one Benzene Ring Triazinone Ring hydroxylated Hydroxylated Species Benzene ring modified parent->hydroxylated ring_opened Ring-Opened Products Triazinone ring cleavage parent->ring_opened UV UV Light / hv UV->parent:f2 Denitrogenation H2O Water / H₂O (Hydrolysis) H2O->parent:f2 Hydrolysis Oxidants Oxidants (e.g., •OH) Oxidants->parent:f1 Hydroxylation

Caption: Potential degradation pathways for the benzotriazinone scaffold.

References
  • Biosolve Chimie. (2025, November 19). Safety Data Sheet: 3,4-Dihydro-3-hydroxy-4-oxo-1,2,3-benzotriazine. [Link]

  • Malinovic, B., et al. (2022). Currently known electrochemical degradation pathways of 1H-benzotriazole. ResearchGate. [Link]

  • PubChem. (n.d.). 3-Ethyl-3,4-dihydro-1,2,3-benzotriazin-4-ol. National Center for Biotechnology Information. [Link]

  • ResearchGate. (n.d.). 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications. [Link]

  • Baumann, M., et al. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. ACS Publications. [Link]

  • Hussien, H. Y. (2025). Chemical synthesis and molecular Docking analysis for some novel heterocyclic compounds Derived from 1,2,3- benzotriazin-4-one. NTU Journal of Pure Sciences. [Link]

  • PubChem. (n.d.). 1,2,3-Benzotriazin-4-one. National Center for Biotechnology Information. [Link]

  • Wang, J., et al. (2021). Degradation of benzotriazole and benzothiazole with the UV-activated peracetic acid process: performance, mechanism and transformation pathway. Environmental Science: Water Research & Technology. [Link]

  • Zhang, Q., et al. (2023). Mechanistic insight into the degradation of 1H-benzotriazole and 4-methyl-1H-benzotriazole by •OH-based advanced oxidation process and toxicity assessment. PubMed. [Link]

  • Fuciarelli, A. F., et al. (2000). 3-Amino-1,2,4-benzotriazine 4-Oxide: Characterization of a New Metabolite Arising from Bioreductive Processing of the Antitumor Agent 3-Amino-1,2,4-benzotriazine 1,4-Dioxide (Tirapazamine). The Journal of Organic Chemistry. [Link]

  • Zhang, Z., et al. (2023). DNA-Compatible Benzotriazinone Formation through Aryl Diazonium Intermediates. The Journal of Organic Chemistry. [Link]

  • García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters. [Link]

  • Schotten, C., et al. (n.d.). Comparison of the Thermal Stabilities of Diazonium Salts and Their Corresponding Triazenes. White Rose Research Online. [Link]

  • Organic Chemistry Portal. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. [Link]

  • Abdollahi, S., & Shariat, M. (2005). Synthesis of 4H-3,1-benzoxazin-4-one 2-phenyl Using Cyanuric Chloride as a Cyclization Agent. Molbank. [Link]

  • ResearchGate. (n.d.). Synthesis of 1, 2,3‐benzotriazin‐4(3H)‐one. [Link]

  • Organic Syntheses. (n.d.). 4-phenyl-1,2,4-triazoline-3,5-dione. [Link]

Sources

Reference Data & Comparative Studies

Comparative

nmr spectra comparison of 3-alkyl-benzotriazin-4-one derivatives

An in-depth technical comparison and laboratory guide for the structural elucidation of 3-alkyl-benzotriazin-4-one derivatives, designed for medicinal chemists and analytical scientists. Executive Summary: The Regioselec...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical comparison and laboratory guide for the structural elucidation of 3-alkyl-benzotriazin-4-one derivatives, designed for medicinal chemists and analytical scientists.

Executive Summary: The Regioselectivity Challenge

The 1,2,3-benzotriazin-4(3H)-one scaffold is a privileged pharmacophore widely utilized in the development of novel nematicidal agents, anti-inflammatory drugs, and anticancer therapeutics. During the synthesis of these derivatives, the alkylation of the benzotriazinone core presents a classic regioselectivity challenge. Because the deprotonated intermediate acts as an ambident nucleophile, alkylation can theoretically occur at the N2, N3, or O4 positions.

As an application scientist, establishing a rigorous analytical framework to confirm the exact site of alkylation is paramount. This guide provides an objective comparison of Nuclear Magnetic Resonance (NMR) spectral data for various 3-alkyl derivatives and outlines a self-validating experimental protocol to definitively prove N3-alkylation.

Mechanistic Insights & Causality in NMR Interpretation

To accurately interpret the NMR spectra of these compounds, one must understand the electronic environment of the benzotriazinone core:

  • 1 H NMR Causality: The three adjacent nitrogen atoms and the C4 carbonyl group create a highly electron-deficient, anisotropic environment. When an alkyl group is attached to the N3 position, the α -protons (the methylene or methine protons directly attached to the nitrogen) are significantly deshielded. Consequently, these protons resonate unusually far downfield, typically between δ 4.40 and 5.50 ppm .

  • 13 C NMR Causality: The C4 carbonyl carbon serves as the definitive regiochemical marker. In an N3-alkylated system, the carbonyl character is preserved, and the carbon resonates consistently around δ 154.0 – 155.0 ppm . If O4-alkylation were to occur, the triazine ring would aromatize, drastically shifting this carbon resonance and eliminating the characteristic carbonyl peak.

Comparative NMR Data Analysis

To illustrate the spectral consistency of the N3-linkage across different substituents, we compare three distinct piperazine-linked 3-alkyl-benzotriazin-4-one derivatives synthesized for nematicidal evaluation [1].

Table 1: Comparative 1 H and 13 C NMR Chemical Shifts (400 MHz / 100 MHz, DMSO- d6​ )

CompoundN3-Alkyl Substituent 1 H NMR: N3- α -Protons ( δ , ppm) 13 C NMR: C4 Carbonyl ( δ , ppm) 1 H NMR: Aromatic Core ( δ , ppm)
A1 2-(Piperazin-1-yl)ethyl4.50 (t, 2H, J = 6.8 Hz)154.78.26 (d), 8.20 (d), 8.09 (t), 7.94 (t)
A2 2-(4-Benzoylpiperazin-1-yl)ethyl4.54 (t, 2H, J = 6.4 Hz)154.88.27 (d), 8.21 (d), 8.10 (t), 7.94 (t)
A47 2-(4-(Cyclopropylmethyl)piperazin-1-yl)ethyl4.46 (t, 2H, J = 6.4 Hz)154.78.22 (d), 8.16 (d), 8.05 (t), 7.89 (t)

Data Interpretation: Regardless of the terminal substitution on the piperazine ring, the N3- α -protons consistently appear as a well-defined triplet near 4.50 ppm. The C4 carbonyl shift remains virtually static at ~154.7 ppm, proving that the electronic integrity of the benzotriazinone core is unaffected by distal structural modifications. Similar spectral patterns are also observed in1 [2].

Self-Validating Experimental Protocol

Relying solely on 1D NMR for regiochemical assignment introduces a margin of error. To ensure absolute trustworthiness, the following protocol employs a self-validating system utilizing 2D HMBC (Heteronuclear Multiple Bond Correlation) to lock in the structural assignment.

Step-by-Step Methodology
  • Reaction Setup: Dissolve 1,2,3-benzotriazin-4(3H)-one (1.0 equiv) in anhydrous DMF. Add anhydrous K 2​ CO 3​ (1.5 equiv).

    • Causality: The pKa of the N3 proton allows for facile deprotonation by weak bases. DMF stabilizes the resulting polar transition state, kinetically favoring N3-alkylation over O4-alkylation.

  • Alkylation: Introduce the desired alkyl halide (1.2 equiv) dropwise. Stir at 60°C until TLC indicates complete consumption of the starting material.

  • Purification: Quench with ice water, extract with ethyl acetate, and purify via silica gel column chromatography to isolate the major N3-alkylated product from trace O-alkylated isomers.

  • NMR Sample Preparation: Dissolve 15 mg of the purified compound in 0.5 mL of DMSO- d6​ containing 0.03% v/v TMS.

    • Causality: DMSO- d6​ is explicitly chosen over CDCl 3​ because it disrupts intermolecular hydrogen bonding, preventing peak broadening of the basic piperazine nitrogens and ensuring sharp, easily integrable multiplets.

  • 1D NMR Acquisition: Acquire 1 H (400 MHz) and 13 C (100 MHz) spectra. Verify the presence of the downfield α -proton triplet (~4.50 ppm) and the C4 carbonyl carbon (~154.7 ppm).

  • Self-Validation via 2D HMBC: Run an HMBC experiment optimized for a long-range coupling constant of nJCH​ = 8 Hz (typically a 65 ms delay).

    • Validation Mechanism: Look for a definitive cross-peak between the N3- α -protons ( δ ~4.50) and the C4 carbonyl carbon ( δ ~154.7). This 3JCH​ coupling is physically impossible if the molecule is O-alkylated, making this specific cross-peak a self-contained proof of N3 regioselectivity.

Logical Workflow Visualization

NMR_Workflow cluster_analysis Structural Elucidation & Validation Start Synthesis of 3-Alkyl-benzotriazin-4-one (N3-Alkylation) Purification Purification (Column Chromatography) Start->Purification NMR_Prep NMR Sample Prep (DMSO-d6, TMS Std) Purification->NMR_Prep Acquisition 1D & 2D NMR Acquisition (400 MHz / 100 MHz) NMR_Prep->Acquisition H1_NMR 1H NMR Analysis Alkyl α-Protons (δ 4.4-4.6) Acquisition->H1_NMR C13_NMR 13C NMR Analysis C4 Carbonyl (δ 154-155) Acquisition->C13_NMR HMBC 2D HMBC Validation 3J Coupling (α-H to C4=O) H1_NMR->HMBC C13_NMR->HMBC Conclusion Definitive Confirmation of N3-Linkage Regioselectivity HMBC->Conclusion

Logical workflow for the synthesis and self-validating NMR elucidation of N3-alkylated derivatives.

References

  • Source: Chinese Chemical Letters, 2019, 30(6): 1207-1213.
  • Source: NTU Journal.

Sources

Validation

Unraveling the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 3-Ethyl-Benzotriazin-4-one

For Researchers, Scientists, and Drug Development Professionals In the landscape of analytical chemistry, mass spectrometry stands as a cornerstone for the structural elucidation of novel compounds. Understanding the fra...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, mass spectrometry stands as a cornerstone for the structural elucidation of novel compounds. Understanding the fragmentation patterns of a molecule under ionization is akin to deciphering its unique fingerprint, providing invaluable insights for identification, metabolite profiling, and quality control. This guide offers an in-depth analysis of the anticipated mass spectrometry fragmentation pathways of 3-ethyl-benzotriazin-4-one, a derivative of the biologically significant 1,2,3-benzotriazin-4-one scaffold. By comparing its fragmentation behavior to the parent compound and related heterocyclic systems, we aim to provide a predictive framework for researchers working with this class of molecules.

The Logic of Fragmentation: Causality in Electron Ionization

Electron Ionization (EI) is a high-energy ionization technique that imparts significant internal energy to the analyte molecule, leading to extensive and often complex fragmentation.[1] This process, while sometimes preventing the observation of a prominent molecular ion, generates a reproducible fragmentation pattern that is highly characteristic of the molecule's structure. The primary fragmentation events are typically driven by the stability of the resulting fragment ions and neutral losses. For 3-ethyl-benzotriazin-4-one, we can anticipate a series of characteristic cleavages influenced by the benzotriazinone core and the N-ethyl substituent.

Predicted Fragmentation Pathways of 3-Ethyl-Benzotriazin-4-one

The fragmentation of 3-ethyl-benzotriazin-4-one is expected to initiate from the molecular ion (M+•) and proceed through several competing pathways. The core benzotriazinone structure is known to undergo specific cleavages, and the presence of the N-ethyl group introduces additional fragmentation routes. A key initial fragmentation for benzotriazinones is the loss of a neutral molecule of 28 Da, which can be attributed to either carbon monoxide (CO) or molecular nitrogen (N₂).[2]

A proposed fragmentation scheme is depicted below:

Fragmentation_Pathway M [M]+• m/z 175 3-Ethyl-benzotriazin-4-one F1 [M-N₂]+• m/z 147 M->F1 - N₂ F2 [M-CO]+• m/z 147 M->F2 - CO F3 [M-C₂H₄]+• m/z 147 (McLafferty Rearrangement) M->F3 - C₂H₄ F4 [M-CH₃]⁺ m/z 160 (α-cleavage) M->F4 - •CH₃ F6 [C₇H₅NO]⁺ m/z 119 F1->F6 - C₂H₄ F5 [C₆H₄N]⁺ m/z 90 F2->F5 - C₂H₅N F7 [C₆H₄]⁺• m/z 76 F3->F7 - N₂CO F6->F7 - NCO

Caption: Proposed major fragmentation pathways for 3-ethyl-benzotriazin-4-one under electron ionization.

Comparative Fragmentation Analysis

To better understand the fragmentation of 3-ethyl-benzotriazin-4-one, it is instructive to compare it with its parent compound, 1,2,3-benzotriazin-4-one, and other N-alkylated heterocycles.

Compound Key Fragmentation Pathways Characteristic Fragment Ions (m/z) Rationale
1,2,3-Benzotriazin-4-one Loss of N₂, Loss of CO119, 91, 64The primary fragmentation involves the extrusion of stable neutral molecules from the heterocyclic ring.
3-Ethyl-benzotriazin-4-one (Predicted) Loss of N₂, Loss of CO, McLafferty Rearrangement, α-Cleavage147, 160, 119, 90, 76The N-ethyl group introduces new pathways such as the loss of an ethylene molecule via a McLafferty rearrangement and the loss of a methyl radical through alpha-cleavage.
N-Alkylated Phthalimides α-Cleavage, McLafferty RearrangementVariable depending on alkyl chainSimilar to the predicted behavior of 3-ethyl-benzotriazin-4-one, N-alkylated imides often show fragmentation characteristic of the alkyl substituent.

In-Depth Look at Key Fragmentation Mechanisms

  • Loss of N₂ and CO (m/z 147): The initial loss of a neutral molecule with a mass of 28 Da is a hallmark of many heterocyclic compounds. In the case of 3-ethyl-benzotriazin-4-one, this can occur through two distinct pathways: the expulsion of molecular nitrogen (N₂) to form an ion at m/z 147, or the loss of carbon monoxide (CO) to also yield an ion at m/z 147. High-resolution mass spectrometry would be required to distinguish between these two isobaric fragments.

  • McLafferty Rearrangement (m/z 147): The presence of an ethyl group with gamma-hydrogens relative to the carbonyl group makes the McLafferty rearrangement a highly probable fragmentation pathway. This involves the transfer of a hydrogen atom from the ethyl group to the carbonyl oxygen, followed by the elimination of a neutral ethylene molecule (C₂H₄), resulting in a radical cation at m/z 147.

  • Alpha-Cleavage (m/z 160): Cleavage of the C-C bond alpha to the nitrogen atom in the ethyl group can lead to the loss of a methyl radical (•CH₃), forming a stable cation at m/z 160. This is a common fragmentation pathway for N-alkylated compounds.[3]

  • Secondary Fragmentation: The primary fragment ions can undergo further fragmentation. For instance, the ion at m/z 147 (from N₂ loss) could subsequently lose an ethylene molecule to form the ion at m/z 119. Further fragmentation of the benzoyl-like fragments can lead to the characteristic benzoyl cation (m/z 105) and phenyl cation (m/z 77), though these are not depicted in the primary pathway diagram for clarity.

Experimental Protocol for Mass Spectrometry Analysis

To validate these predicted fragmentation patterns, the following experimental protocol is recommended.

Objective: To acquire the electron ionization mass spectrum of 3-ethyl-benzotriazin-4-one.

Materials:

  • 3-Ethyl-benzotriazin-4-one (high purity)

  • Volatile solvent (e.g., methanol or acetonitrile, HPLC grade)

  • Mass spectrometer equipped with an electron ionization source (e.g., a GC-MS or a direct insertion probe system)

Procedure:

  • Sample Preparation:

    • Dissolve a small amount (approx. 1 mg/mL) of 3-ethyl-benzotriazin-4-one in a suitable volatile solvent.

    • If using a GC-MS system, ensure the compound is amenable to gas chromatography. If not, a direct insertion probe is the preferred method.

  • Instrument Setup (Typical EI-MS Parameters):

    • Ionization Mode: Electron Ionization (EI)

    • Electron Energy: 70 eV[1]

    • Source Temperature: 200-250 °C

    • Mass Range: m/z 40-400

    • Scan Rate: 1 scan/second

    • Inlet System (if GC-MS):

      • Column: A non-polar or medium-polarity column (e.g., DB-5ms).

      • Injector Temperature: 250 °C

      • Oven Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of 280-300 °C.

    • Inlet System (if Direct Insertion Probe):

      • Introduce the sample on the probe tip.

      • Gradually heat the probe to volatilize the sample into the ion source.

  • Data Acquisition:

    • Acquire a sufficient number of scans across the elution peak (GC-MS) or during sample volatilization (direct probe) to obtain a representative mass spectrum.

    • Acquire a background spectrum to subtract any contributions from the solvent or system contaminants.

  • Data Analysis:

    • Identify the molecular ion peak (if present).

    • Identify the major fragment ions and their relative abundances.

    • Propose fragmentation pathways based on the observed ions and neutral losses, guided by the principles outlined in this guide.

    • If available, use high-resolution mass spectrometry to determine the elemental composition of the fragment ions and confirm the proposed neutral losses.

This self-validating protocol, by comparing the acquired spectrum with the predicted patterns, allows for confident structural confirmation.

References

  • Ebeid, M. Y., et al. (1986). MS-MS Determination of the Fragmentation Pathways of Some Substituted 1,2,3-Benzotriazin-4-ones with Possible Applications in Metabolic Studies. Journal of Pharmacy and Pharmacology, 38(1), 15-20. [Link]

  • Gilchrist, T. L. (2015). Fragmentation and rearrangement in nitrogen heterocyclic chemistry. Journal of the Chemical Society, Perkin Transactions 1, (21), 2491-2515. [Link]

  • LibreTexts. (2022). 3.1: Electron Ionization. Chemistry LibreTexts. [Link]

  • El-Gendy, M. A. A. (2009). Synthesis, Biological activity and Mass Spectral Fragmentation Patterns of some New Fused Phthalazine-1,4-dione Derivatives. Afinidad, 66(540), 145-150. [Link]

  • O'Reilly, J., et al. (2000). Fragmentation patterns in the electron impact mass spectra of 1,3,5-triazin-2-one derivatives. Arkivoc, 2000(6), 923-930. [Link]

  • University of Arizona. Mass Spectrometry: Fragmentation. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 135408793, 1,2,3-Benzotriazin-4-one. [Link]

Sources

Safety & Regulatory Compliance

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Ethyl-benzotriazin-4-one
Reactant of Route 2
Reactant of Route 2
3-Ethyl-benzotriazin-4-one
© Copyright 2026 BenchChem. All Rights Reserved.